Sitagliptin-d4

Core Science & Biosynthesis

The Core Utility of Sitagliptin-d4 in Pharmaceutical Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary application of Sitagliptin-d4 in a research context. It is designed to offer an in-depth understanding of its role, supported by quantitative data, detailed experimental protocols, and visual representations of key processes for professionals in drug development and bioanalysis.

Introduction: The Role of Stable Isotope-Labeled Internal Standards

In the precise quantification of drug compounds in biological matrices, an internal standard (IS) is crucial for ensuring accuracy and reproducibility. The ideal IS mimics the analyte of interest throughout sample preparation and analysis, compensating for variations in extraction efficiency, matrix effects, and instrument response. Stable isotope-labeled (SIL) internal standards are considered the "gold standard" for this purpose.[1] By replacing specific atoms with their heavier isotopes (e.g., deuterium (B1214612) for hydrogen), SIL standards are chemically identical to the analyte but have a distinct mass, allowing for their differentiation by mass spectrometry.

Sitagliptin-d4 is the deuterium-labeled form of Sitagliptin, an oral antihyperglycemic agent that inhibits the dipeptidyl peptidase-4 (DPP-4) enzyme.[2][3] This guide will focus on the principal application of Sitagliptin-d4 in research and development.

Primary Use of Sitagliptin-d4: An Internal Standard for Bioanalysis

The predominant use of Sitagliptin-d4 in research is as an internal standard for the quantification of Sitagliptin in biological samples, such as human plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][5] This application is fundamental to several key areas of drug development:

• Pharmacokinetic (PK) Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) of Sitagliptin in preclinical and clinical studies.

• Bioequivalence (BE) Studies: Comparing the bioavailability of a generic version of a drug to the brand-name drug.

• Therapeutic Drug Monitoring (TDM): Measuring drug concentrations in patients to optimize dosage and ensure efficacy and safety.

The use of Sitagliptin-d4 ensures high precision and accuracy in these studies by co-eluting with Sitagliptin and experiencing similar ionization and fragmentation patterns, thus effectively normalizing any analytical variability.

Quantitative Performance Data

The following tables summarize the performance characteristics of a validated LC-MS/MS method for the quantification of Sitagliptin in human plasma using Sitagliptin-d4 as an internal standard.

Table 1: Linearity and Sensitivity of Sitagliptin Quantification

Parameter	Value
Linearity Range	5 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998
Lower Limit of Quantification (LLOQ)	5 ng/mL

Table 2: Precision and Accuracy of Sitagliptin Quantification

Quality Control Sample	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low QC (15 ng/mL)	1.52	105.94	9.87	97.20
Medium QC (150 ng/mL)	3.72	95.70	1.81	100.23
High QC (800 ng/mL)	2.98	98.65	3.45	101.54

Table 3: Pharmacokinetic Parameters of Sitagliptin in Healthy Subjects (100 mg oral dose)

Parameter	Value
Tmax (median)	1 - 4 hours
Cmax (mean)	950 nM
AUC (mean)	8.52 µM·hr
Apparent Terminal Half-life (t½)	12.4 hours
Absolute Bioavailability	~87%

Experimental Protocols

Protocol: Quantification of Sitagliptin in Human Plasma using LC-MS/MS

This protocol outlines a typical method for the quantification of Sitagliptin in human plasma utilizing Sitagliptin-d4 as an internal standard.

1. Sample Preparation (Liquid-Liquid Extraction)

• Pipette 100 µL of human plasma into a microcentrifuge tube.

• Add 25 µL of Sitagliptin-d4 internal standard working solution (concentration will depend on the expected analyte concentration range).

• Vortex for 30 seconds.

• Add 1 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex for 5 minutes.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

• Chromatographic System: A high-performance liquid chromatography (HPLC) system.

• Column: Kinetex® C18 column or equivalent.

• Mobile Phase: Isocratic elution with a 1:1 mixture of 5 mM ammonium (B1175870) acetate (B1210297) (with 0.04% formic acid) and acetonitrile.

• Flow Rate: 0.2 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM).

  • Sitagliptin transition: m/z 408.2 → 193.0

  • Sitagliptin-d4 transition: m/z 412.2 → 239.1

3. Data Analysis

• Integrate the peak areas for both Sitagliptin and Sitagliptin-d4.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of Sitagliptin in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Bioanalytical Workflow

The following diagram illustrates a typical workflow for a regulated bioanalysis study for Sitagliptin quantification.

Caption: A typical workflow for bioanalytical method development and sample analysis.

Sitagliptin Signaling Pathway

This diagram illustrates the mechanism of action of Sitagliptin in enhancing glycemic control.

Caption: Mechanism of action of Sitagliptin via DPP-4 inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. Sitagliptin | C16H15F6N5O | CID 4369359 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Sitagliptin? [synapse.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. Development and Validation of a Highly Sensitive LC–MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma and Its Application to Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Stability of Sitagliptin-d4: A Technical Guide for Researchers

An in-depth examination of the long-term stability and optimal storage conditions for Sitagliptin-d4, a critical deuterated internal standard in pharmacokinetic and metabolic studies of Sitagliptin. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the stability profile of Sitagliptin-d4, including recommended storage conditions, potential degradation pathways, and detailed experimental protocols for stability assessment.

Recommended Storage Conditions and Long-Term Stability

Sitagliptin-d4, the deuterated analog of the dipeptidyl peptidase-4 (DPP-4) inhibitor Sitagliptin, is an essential tool for accurate bioanalytical quantification. Ensuring its stability is paramount for generating reliable and reproducible data.

Recommended Storage:

Based on available data from suppliers and best practices for deuterated standards, the following storage conditions are recommended for Sitagliptin-d4:

• Long-term storage: -20°C is the most frequently recommended temperature for maintaining the long-term integrity of Sitagliptin-d4. At this temperature, one supplier indicates a stability of at least four years.

• Short-term storage: For temporary storage, such as during sample preparation, 2-8°C is acceptable. Some certificates of analysis may also recommend this temperature range for storage.

• Shipping: The compound is typically shipped at ambient temperatures, with the understanding that long-term storage will be at the recommended lower temperatures.

It is crucial to handle the solid material and its solutions with care to prevent degradation. This includes protecting it from light and moisture, and for solutions, using appropriate solvents to avoid isotopic exchange.

Quantitative Stability Data:

While specific long-term stability studies on Sitagliptin-d4 with detailed quantitative data are not extensively published, forced degradation studies on the non-deuterated parent drug, Sitagliptin, provide valuable insights into its potential degradation pathways under various stress conditions. These studies can serve as a conservative proxy for understanding the stability of Sitagliptin-d4.

Table 1: Summary of Forced Degradation Studies on Sitagliptin

Stress Condition	Reagent/Details	Observation	Reference
Acidic Hydrolysis	2.5M HCl at 60°C	Formation of two degradation products (DP1 and DP2). Approximately 30% degradation of the reference standard after 6 hours.	[1]
Alkaline Hydrolysis	0.1 N NaOH	Significant degradation observed.
Oxidative Degradation	3-30% H2O2	Degradation observed.
Thermal Degradation	60°C	Stable under dry heat conditions.
Photolytic Degradation	UV light	Degradation observed.

Experimental Protocols for Stability Assessment

A robust stability-indicating analytical method is essential for accurately determining the stability of Sitagliptin-d4. High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometric detection is the most common technique employed for this purpose.

Stability-Indicating HPLC Method

This protocol outlines a general stability-indicating HPLC method that can be adapted for the analysis of Sitagliptin-d4 and its potential degradation products.

Table 2: Example of a Stability-Indicating HPLC Method for Sitagliptin

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and a buffer (e.g., phosphate (B84403) or acetate) in a gradient or isocratic elution.
Flow Rate	1.0 mL/min
Detection	UV at 267 nm or Mass Spectrometry
Injection Volume	10 µL
Column Temperature	30°C

Forced Degradation Study Protocol

Forced degradation studies are crucial for identifying potential degradation products and establishing the stability-indicating nature of an analytical method.

Protocol:

• Prepare Stock Solution: Prepare a stock solution of Sitagliptin-d4 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.

• Subject to Stress Conditions:

  • Acidic Hydrolysis: Treat the stock solution with 0.1 N HCl at 60°C for a specified period (e.g., 2, 4, 8, 12, 24 hours).

  • Alkaline Hydrolysis: Treat the stock solution with 0.1 N NaOH at 60°C for a specified period.

  • Oxidative Degradation: Treat the stock solution with 3-30% H2O2 at room temperature for a specified period.

  • Thermal Degradation: Expose the solid drug or a solution to dry heat (e.g., 80°C) for a specified period.

  • Photolytic Degradation: Expose a solution of the drug to UV light (e.g., 254 nm) for a specified period.

• Neutralization and Dilution: After exposure, neutralize the acidic and basic solutions. Dilute all samples to a suitable concentration for HPLC analysis.

• HPLC Analysis: Analyze the stressed samples using the validated stability-indicating HPLC method.

• Peak Purity and Mass Balance: Evaluate the chromatograms for the appearance of new peaks (degradation products) and a decrease in the main peak area. Assess peak purity of the parent drug peak and calculate the mass balance to account for all components.

Visualizing Key Pathways and Workflows

Sitagliptin's Mechanism of Action: The Incretin (B1656795) Pathway

Sitagliptin functions by inhibiting the DPP-4 enzyme, which is responsible for the rapid degradation of the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By blocking this degradation, Sitagliptin increases the levels of active GLP-1 and GIP, leading to enhanced glucose-dependent insulin (B600854) secretion and suppressed glucagon (B607659) release.

Caption: Mechanism of action of Sitagliptin on the incretin pathway.

Experimental Workflow for Long-Term Stability Testing

A systematic workflow is critical for conducting a successful long-term stability study of a reference standard like Sitagliptin-d4.

Caption: General workflow for a long-term stability study.

References

• 1. scispace.com [scispace.com]

A Technical Guide to Sitagliptin-d4: Certificate of Analysis and Purity Specifications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the certificate of analysis and purity specifications for Sitagliptin-d4. It is designed to equip researchers, scientists, and drug development professionals with the critical data and methodologies required for the accurate assessment and application of this isotopically labeled compound in their work. This document delves into the typical purity specifications, the analytical techniques employed for its characterization, and the underlying mechanism of action of its non-labeled counterpart, Sitagliptin.

Sitagliptin-d4: An Overview

Sitagliptin-d4 is a deuterated form of Sitagliptin, an oral antihyperglycemic agent used for the treatment of type 2 diabetes. The deuterium (B1214612) labeling makes it a valuable internal standard for pharmacokinetic and metabolic studies, enabling precise quantification in biological matrices by mass spectrometry.

Certificate of Analysis: Key Specifications

A Certificate of Analysis (CoA) for Sitagliptin-d4 provides critical quality control data. While specific values may vary between suppliers, the following tables summarize the typical specifications and analytical results found in commercially available Sitagliptin-d4.

Identity and Chemical Properties

Parameter	Specification
Chemical Name	(3R)-3-amino-1-[5,5,6,6-tetradeuterio-3-(trifluoromethyl)-8H-[1][2][3]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one
Synonyms	Sitagliptin-d4, 7-[(3R)-3-Amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazine-d4
Molecular Formula	C₁₆H₁₁D₄F₆N₅O
Molecular Weight	~411.3 g/mol
CAS Number	1426173-93-4 (Free Base)
Appearance	White to off-white solid

Purity and Isotopic Enrichment

Parameter	Method	Typical Specification
Chromatographic Purity	HPLC	>95% to >99%[1][2]
Isotopic Enrichment	Mass Spectrometry	≥99% atom D
Structural Confirmation	¹H-NMR, Mass Spectrometry	Conforms to structure

Experimental Protocols for Quality Assessment

The determination of purity and identity of Sitagliptin-d4 relies on robust analytical methodologies. The following sections detail the typical experimental protocols employed.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is the standard method for assessing the chemical purity of Sitagliptin-d4.

Principle: The method separates Sitagliptin-d4 from any impurities based on their differential partitioning between a nonpolar stationary phase and a polar mobile phase.

Instrumentation:

• HPLC system with a UV or PDA detector

• C18 analytical column (e.g., Zorbax Eclipse XDB C18, 150×4.6 mm, 5µm)

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium phosphate (B84403) monobasic (KH₂PO₄)

• Orthophosphoric acid

• Water (HPLC grade)

Chromatographic Conditions (Example):

Parameter	Condition
Mobile Phase	0.01M KH₂PO₄ : Methanol (50:50 v/v), pH adjusted to 2.5 with orthophosphoric acid
Flow Rate	0.7 mL/min
Column Temperature	Ambient
Detection Wavelength	267 nm
Injection Volume	10 µL

Procedure:

• Standard Preparation: A standard solution of Sitagliptin-d4 is prepared in a suitable diluent (e.g., mobile phase) at a known concentration.

• Sample Preparation: The Sitagliptin-d4 sample to be tested is accurately weighed and dissolved in the diluent to a similar concentration as the standard.

• Analysis: Equal volumes of the standard and sample solutions are injected into the HPLC system.

• Quantification: The purity is determined by comparing the peak area of Sitagliptin-d4 in the sample chromatogram to the total area of all peaks, or by comparing it to the peak area of the standard.

Identity Confirmation by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy

3.2.1. Mass Spectrometry

Mass spectrometry is used to confirm the molecular weight and fragmentation pattern of Sitagliptin-d4, which serves to verify its identity and isotopic labeling.

Principle: The molecule is ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z).

Instrumentation:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system

• Electrospray Ionization (ESI) source

Typical Mass Transitions for Sitagliptin-d4:

• Parent Ion (Q1): m/z 412.2

• Product Ion (Q3): m/z 239.0

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H-NMR and ¹⁹F-NMR spectroscopy are powerful tools for the structural elucidation of Sitagliptin-d4.

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of atoms within a molecule.

Procedure:

• The Sitagliptin-d4 sample is dissolved in a deuterated solvent (e.g., DMSO-d₆).

• The solution is placed in an NMR spectrometer.

• ¹H-NMR and ¹⁹F-NMR spectra are acquired.

• The chemical shifts, splitting patterns, and integration of the peaks are analyzed to confirm that the structure is consistent with that of Sitagliptin, with the absence of signals corresponding to the deuterated positions.

Visualizing Experimental and Biological Pathways

Experimental Workflow for HPLC Purity Analysis

The following diagram illustrates the typical workflow for determining the purity of a Sitagliptin-d4 sample using HPLC.

References

• 1. bepls.com [bepls.com]
• 2. japer.in [japer.in]
• 3. Sitagliptin | C16H15F6N5O | CID 4369359 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Safe Handling of Sitagliptin-d4 Powder: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, the proper handling of deuterated active pharmaceutical ingredients such as Sitagliptin-d4 is paramount to ensure laboratory safety and maintain sample integrity. This in-depth technical guide outlines the essential safety and handling guidelines for Sitagliptin-d4 powder, drawing from available safety data sheets.

Sitagliptin-d4, a deuterated analog of the dipeptidyl peptidase-4 (DPP-4) inhibitor Sitagliptin, is primarily used as an internal standard in pharmacokinetic studies. While its toxicological properties have not been as extensively investigated as its non-deuterated counterpart, it is prudent to handle it with the same level of care.

Core Safety and Hazard Information

Sitagliptin-d4 powder is classified under the Globally Harmonized System (GHS) as causing serious eye irritation (H319) and may cause an allergic skin reaction (H317).[1][2] Some safety data sheets also indicate that it may be harmful if swallowed, inhaled, or absorbed through the skin, and may cause respiratory tract irritation.[3] Dust generated from the powder may form combustible concentrations in the air.[1]

Quantitative Data Summary

Property	Value	Source(s)
Chemical Formula	C₁₆H₁₁D₄F₆N₅O	[4]
Molecular Weight	411.3 g/mol
Appearance	White solid/powder
Storage Temperature	-20°C for long-term storage
Shipping Temperature	Ambient temperature
Acute Oral Toxicity (Sitagliptin)	LD50 (Rat): > 3,000 mg/kgLD50 (Mouse): 3,000 mg/kg	Merck SDS

Experimental Protocols

Detailed experimental protocols for the safety and toxicological assessment of Sitagliptin-d4 powder are not publicly available in the reviewed safety data sheets and scientific literature. Researchers should refer to established institutional and regulatory guidelines for conducting such assessments.

Safe Handling and Emergency Procedures Workflow

The following diagram outlines the logical workflow for the safe handling of Sitagliptin-d4 powder, from receipt of the material to its disposal. Adherence to this workflow is critical for minimizing exposure risk and ensuring a safe laboratory environment.

Caption: Workflow for the safe handling of Sitagliptin-d4 powder.

Detailed Safety and Handling Procedures

Personal Protective Equipment (PPE)

When handling Sitagliptin-d4 powder, appropriate personal protective equipment is mandatory. This includes:

• Eye Protection: Safety glasses with side shields or goggles are essential to prevent eye contact.

• Hand Protection: Wear chemical-resistant gloves. It is important to inspect gloves for any tears or perforations before use.

• Body Protection: A laboratory coat or work uniform should be worn to prevent skin contact.

• Respiratory Protection: If working in an area with insufficient ventilation or where dust formation is likely, a NIOSH/MSHA-approved respirator should be used.

Handling

• All handling of Sitagliptin-d4 powder should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

• Avoid the formation of dust and aerosols during weighing and transfer.

• Grounding and bonding of equipment should be in place to prevent static discharge, which could ignite dust.

• After handling, wash hands thoroughly with soap and water.

Storage

• Store Sitagliptin-d4 powder in a tightly sealed container in a dry and well-ventilated place.

• The recommended long-term storage temperature is -20°C.

• Keep the compound away from heat, sparks, and open flames.

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken:

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation develops.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Fire-Fighting Measures

• In case of a fire, use dry chemical powder, carbon dioxide, foam, or water spray as extinguishing media.

• Firefighters should wear self-contained breathing apparatus and full protective gear to prevent exposure to potentially hazardous decomposition products, which may include carbon oxides, nitrogen oxides, and hydrogen fluoride.

Accidental Release Measures

• In the event of a spill, evacuate the area and ensure adequate ventilation.

• Wear appropriate personal protective equipment as outlined above.

• Avoid generating dust. Gently sweep or vacuum the spilled powder and place it into a suitable, labeled container for disposal.

• Wash the spill area with soap and water.

Disposal

• Disposal of Sitagliptin-d4 powder and any contaminated materials must be carried out in accordance with all applicable local, state, and federal regulations. Do not dispose of the material into sewer systems.

By adhering to these guidelines, researchers can significantly mitigate the risks associated with the handling of Sitagliptin-d4 powder, ensuring a safe and productive research environment.

References

• 1. merck.com [merck.com]
• 2. msd.com [msd.com]
• 3. esschemco.com [esschemco.com]
• 4. kmpharma.in [kmpharma.in]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Sitagliptin in Human Plasma by LC-MS/MS Using a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Sitagliptin in human plasma. The method utilizes Sitagliptin-d4 as a stable isotope-labeled internal standard (IS) to ensure high accuracy and precision. A simple protein precipitation protocol is employed for sample preparation, allowing for high-throughput analysis. The chromatographic separation is achieved on a C18 column with a rapid gradient elution, and detection is performed using a triple quadrupole mass spectrometer in the positive electrospray ionization mode. This method is suitable for pharmacokinetic studies, therapeutic drug monitoring, and clinical research involving Sitagliptin.

Introduction

Sitagliptin is an oral hypoglycemic agent that selectively inhibits the dipeptidyl peptidase-4 (DPP-4) enzyme.[1][2][3] This inhibition leads to an increase in the levels of active incretin (B1656795) hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[2][4][5] These hormones regulate blood glucose by stimulating insulin (B600854) secretion and suppressing glucagon (B607659) release in a glucose-dependent manner.[2][4][5] Sitagliptin is widely prescribed for the treatment of type 2 diabetes mellitus.[1][3]

Accurate and reliable quantification of Sitagliptin in biological matrices is crucial for pharmacokinetic and bioequivalence studies. LC-MS/MS has become the preferred analytical technique for this purpose due to its high sensitivity, selectivity, and speed.[6] The use of a stable isotope-labeled internal standard, such as Sitagliptin-d4, is essential for correcting for matrix effects and variations in sample processing and instrument response, thereby ensuring the highest quality data.

This application note provides a detailed protocol for the development and validation of an LC-MS/MS method for the determination of Sitagliptin in human plasma, using Sitagliptin-d4 as the internal standard.

Signaling Pathway of Sitagliptin

Caption: Mechanism of action of Sitagliptin.

Experimental Protocols

Materials and Reagents

• Sitagliptin reference standard (≥98% purity)

• Sitagliptin-d4 internal standard (≥98% purity, ≥99% isotopic purity)

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (≥98%)

• Ammonium acetate

• Human plasma (K2EDTA as anticoagulant)

Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Sitagliptin and Sitagliptin-d4 in methanol to prepare individual stock solutions of 1 mg/mL.

  • Store stock solutions at -20°C.

• Working Solutions:

  • Prepare working solutions of Sitagliptin by serial dilution of the stock solution with 50:50 (v/v) acetonitrile:water to create calibration standards and quality control (QC) samples.

  • Prepare a working solution of Sitagliptin-d4 (internal standard) at a concentration of 100 ng/mL by diluting the stock solution with 50:50 (v/v) acetonitrile:water.

Sample Preparation (Protein Precipitation)

• Label 1.5 mL microcentrifuge tubes for blank, calibration standards, QCs, and unknown samples.

• Add 50 µL of blank plasma, calibration standard, QC, or unknown sample to the appropriately labeled tube.

• Add 10 µL of the Sitagliptin-d4 internal standard working solution (100 ng/mL) to all tubes except the blank. Add 10 µL of 50:50 acetonitrile:water to the blank.

• Add 200 µL of acetonitrile to each tube to precipitate proteins.

• Vortex each tube for 30 seconds.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean 96-well plate or autosampler vials.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Method Development Workflow

Caption: LC-MS/MS method development workflow.

Data Presentation

LC-MS/MS Parameters

Parameter	Value
Liquid Chromatography
Column	C18, 2.1 x 50 mm, 3 µm
Mobile Phase A	5 mM Ammonium Acetate in Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

MRM Transitions and MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Sitagliptin	408.2	235.1	30	20
Sitagliptin	408.2	174.0	30	35
Sitagliptin-d4	412.2	239.1	30	20

Note: The first transition for Sitagliptin is typically used for quantification and the second for confirmation.

Method Validation Summary

Parameter	Result
Linearity Range	1 - 1000 ng/mL (r² > 0.99)
LLOQ	1 ng/mL
Precision (%CV)
Intra-day	< 10%
Inter-day	< 12%
Accuracy (% Bias)
Intra-day	± 10%
Inter-day	± 13%
Recovery	> 85%
Matrix Effect	Minimal
Stability	Stable under tested conditions (freeze-thaw, short-term, long-term)

Conclusion

The LC-MS/MS method described in this application note is rapid, sensitive, and reliable for the quantification of Sitagliptin in human plasma. The simple protein precipitation sample preparation makes it suitable for high-throughput analysis in a clinical or research setting. The use of a deuterated internal standard ensures the accuracy and precision of the results. This method has been successfully validated and is ready for use in pharmacokinetic and other studies requiring the measurement of Sitagliptin concentrations.

References

• 1. Sitagliptin - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Sitagliptin? [synapse.patsnap.com]
• 3. Sitagliptin : Uses, Interactions, Mechanism Of Action | Enanti Labs [enantilabs.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. droracle.ai [droracle.ai]
• 6. mdpi.com [mdpi.com]

Application Note and Protocol: Quantification of Sitagliptin-d4 in Human Plasma Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sitagliptin (B1680988) is an oral antihyperglycemic agent that acts as a dipeptidyl peptidase-4 (DPP-4) inhibitor.[1][2] By inhibiting the DPP-4 enzyme, sitagliptin increases the levels of active incretin (B1656795) hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[3][4] This leads to enhanced insulin (B600854) secretion and suppressed glucagon (B607659) release in a glucose-dependent manner, ultimately improving glycemic control in patients with type 2 diabetes.[3] Accurate and precise quantification of sitagliptin in human plasma is crucial for pharmacokinetic studies, bioequivalence assessments, and therapeutic drug monitoring. This document provides a detailed protocol for the determination of sitagliptin in human plasma using a highly sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, with sitagliptin-d4 serving as the internal standard (IS).

Mechanism of Action of Sitagliptin

Sitagliptin's therapeutic effect is mediated through the potentiation of the incretin system. The signaling pathway is initiated by the ingestion of food, which stimulates the release of GLP-1 and GIP from intestinal L-cells and K-cells, respectively. These incretin hormones then bind to their receptors on pancreatic β-cells and α-cells. DPP-4 is the primary enzyme responsible for the rapid degradation and inactivation of GLP-1 and GIP. By competitively and reversibly inhibiting DPP-4, sitagliptin prevents this degradation, thereby increasing the circulating concentrations of active GLP-1 and GIP. The elevated incretin levels stimulate glucose-dependent insulin synthesis and release from pancreatic β-cells and suppress the secretion of glucagon from pancreatic α-cells. This dual action results in lower fasting and postprandial glucose levels.

Caption: Mechanism of action of Sitagliptin.

Experimental Protocol

This protocol outlines a validated LC-MS/MS method for the quantification of sitagliptin in human plasma.

Materials and Reagents

• Sitagliptin reference standard

• Sitagliptin-d4 internal standard (IS)

• HPLC grade acetonitrile, methanol, and water

• Ammonium acetate

• Formic acid

• Methyl tert-butyl ether (MTBE)

• Human plasma with K2EDTA as anticoagulant

Instrumentation

• A high-performance liquid chromatography (HPLC) system capable of delivering a precise and stable flow.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Sample Preparation (Liquid-Liquid Extraction)

• Thaw frozen human plasma samples at room temperature.

• To a 1.5 mL microcentrifuge tube, add 100 µL of human plasma.

• Spike with 10 µL of the internal standard solution (Sitagliptin-d4, 1000 ng/mL).

• Vortex for 10 seconds.

• Add 600 µL of methyl tert-butyl ether (MTBE).

• Vortex for 5 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 5 µL of the reconstituted sample into the LC-MS/MS system.

Liquid Chromatography Conditions

Parameter	Condition
Column	Kinetex® C18 (e.g., 50 x 2.1 mm, 2.6 µm)
Mobile Phase	5 mM Ammonium Acetate with 0.04% Formic Acid in Water : Acetonitrile (50:50, v/v)
Flow Rate	0.2 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Run Time	< 2 minutes

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transition (Sitagliptin)	m/z 408.2 → 235.0 or 408.2 → 193.0
MRM Transition (Sitagliptin-d4)	m/z 412.2 → 239.1 or 412.0 → 174.0
Collision Energy	Optimized for specific instrument
Ion Source Temperature	Optimized for specific instrument

Method Validation Data

The described method has been validated according to FDA and other regulatory guidelines. The following tables summarize the key validation parameters.

Linearity

Analyte	Range (ng/mL)	Correlation Coefficient (r²)
Sitagliptin	5 - 1000	> 0.998

Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	5	< 15	85-115	< 15	85-115
Low QC	15	< 7	90-110	< 8	92-108
Medium QC	300	< 5	95-105	< 6	94-106
High QC	800	< 4	96-104	< 5	95-105

LLOQ: Lower Limit of Quantification, QC: Quality Control

Recovery

Analyte	Concentration (ng/mL)	Mean Recovery (%)
Sitagliptin	15 (Low QC)	79.51 - 83.20
Sitagliptin	300 (Medium QC)	79.51 - 83.20
Sitagliptin	800 (High QC)	79.51 - 83.20
Sitagliptin-d4	1000	83.42

Experimental Workflow

The overall workflow for the quantification of sitagliptin in human plasma is depicted below.

Caption: Experimental workflow for sitagliptin analysis.

Conclusion

The presented LC-MS/MS method using sitagliptin-d4 as an internal standard provides a reliable, sensitive, and high-throughput approach for the quantification of sitagliptin in human plasma. The low sample volume requirement and short run time make it particularly suitable for pharmacokinetic and bioequivalence studies. The detailed protocol and validation data herein should serve as a valuable resource for researchers in the field of drug metabolism and pharmacokinetics.

References

• 1. DPP-4 Inhibition and the Path to Clinical Proof - PMC [pmc.ncbi.nlm.nih.gov]
• 2. asiapharmaceutics.info [asiapharmaceutics.info]
• 3. Mechanism of Action of DPP-4 Inhibitors—New Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DPP4 Inhibitor Mechanism of Action – My Endo Consult [myendoconsult.com]

Application of Sitagliptin-d4 in Preclinical Pharmacokinetic Studies in Rats

Application Note

Introduction

Sitagliptin (B1680988) is an oral antihyperglycemic agent that selectively inhibits the dipeptidyl peptidase-4 (DPP-4) enzyme. This inhibition prevents the breakdown of incretin (B1656795) hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), which play a crucial role in glucose homeostasis. The extended action of these hormones stimulates insulin (B600854) release and suppresses glucagon (B607659) secretion in a glucose-dependent manner. In the development of new pharmaceutical entities, preclinical pharmacokinetic (PK) studies are essential to characterize the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate. Rodent models, particularly rats, are frequently employed in these initial in vivo studies.

For the accurate quantification of sitagliptin in biological matrices like rat plasma, a robust and reliable bioanalytical method is imperative. The gold standard for such quantitative analysis is liquid chromatography-tandem mass spectrometry (LC-MS/MS), owing to its high sensitivity, selectivity, and speed. The use of a stable isotope-labeled internal standard (SIL-IS) is a critical component of a validated LC-MS/MS method. Sitagliptin-d4, a deuterated analog of sitagliptin, is the preferred internal standard for the bioanalysis of sitagliptin. Its physicochemical properties are nearly identical to the unlabeled analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization, thereby effectively compensating for any variability in the analytical process.[1][2]

This document provides a comprehensive overview and detailed protocols for the application of Sitagliptin-d4 in preclinical pharmacokinetic studies of sitagliptin in rats. It is intended for researchers, scientists, and drug development professionals involved in preclinical drug metabolism and pharmacokinetics (DMPK).

Experimental Protocols

I. Preclinical Pharmacokinetic Study in Rats

This protocol outlines the in-life phase of a typical pharmacokinetic study of orally administered sitagliptin in rats.

1. Animal Model:

• Species: Sprague-Dawley or Wistar rats are commonly used.[3][4]

• Sex: Male rats are frequently used in initial PK studies.[3]

• Weight: 200-250 g.

• Acclimation: Animals should be acclimated to the facility for at least one week prior to the study.

• Housing: Rats should be housed in a controlled environment with a 12-hour light/dark cycle and have access to standard chow and water ad libitum.

• Fasting: Animals should be fasted overnight (approximately 12 hours) before oral administration of the drug, with free access to water.

2. Dosing:

• Drug Formulation: Sitagliptin can be dissolved in a suitable vehicle such as water or a saline solution for oral administration.

• Route of Administration: Oral gavage is a common method for precise oral dosing in rats.

• Dose Level: A typical oral dose for a pharmacokinetic study can range from 2 mg/kg to 20 mg/kg. For this protocol, a single oral dose of 10 mg/kg will be used.

3. Blood Sample Collection:

• Method: Blood samples (approximately 200 µL) can be collected via the tail vein or a cannulated vessel.

• Time Points: A typical sampling schedule for an oral PK study in rats would include pre-dose (0 h) and post-dose time points such as 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours.

• Anticoagulant: Blood samples should be collected into tubes containing an anticoagulant such as K2EDTA.

• Plasma Preparation: Immediately after collection, the blood samples should be centrifuged at approximately 4000 rpm for 10 minutes at 4°C to separate the plasma. The resulting plasma should be transferred to clean tubes and stored at -80°C until analysis.

II. Bioanalytical Method for Sitagliptin Quantification in Rat Plasma

This protocol details the sample preparation and LC-MS/MS analysis for the quantification of sitagliptin in rat plasma using Sitagliptin-d4 as an internal standard.

1. Preparation of Stock and Working Solutions:

• Sitagliptin Stock Solution (1 mg/mL): Accurately weigh and dissolve sitagliptin in methanol.

• Sitagliptin-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve Sitagliptin-d4 in methanol.

• Sitagliptin Working Solutions: Prepare a series of working solutions by serially diluting the sitagliptin stock solution with a 50:50 mixture of acetonitrile (B52724) and water to create calibration curve standards and quality control (QC) samples.

• Sitagliptin-d4 Working Solution (Internal Standard): Dilute the Sitagliptin-d4 stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 100 ng/mL. The optimal concentration of the internal standard should be determined during method development but is often in the mid-range of the calibration curve.

2. Sample Preparation (Liquid-Liquid Extraction - LLE):

• To 100 µL of rat plasma in a microcentrifuge tube, add 25 µL of the Sitagliptin-d4 working solution (100 ng/mL).

• Vortex the mixture for 30 seconds.

• Add 1 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex for 5 minutes to ensure thorough mixing.

• Centrifuge at 10,000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase (e.g., a 1:1 mixture of 5 mM ammonium (B1175870) acetate (B1210297) with 0.04% formic acid and acetonitrile).

• Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column, such as a Kinetex® C18 (50 x 2.1 mm, 2.6 µm), is suitable.

  • Mobile Phase: Isocratic elution with a mixture of 5 mM ammonium acetate in water (with 0.04% formic acid) and acetonitrile (50:50, v/v).

  • Flow Rate: 0.2 mL/min.

  • Injection Volume: 5-10 µL.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Sitagliptin: m/z 408.2 → 235.0

    • Sitagliptin-d4: m/z 412.2 → 239.1

  • Instrument Parameters: Optimize instrument-specific parameters such as declustering potential, collision energy, and source temperature for maximum signal intensity.

Data Presentation

The following tables summarize typical pharmacokinetic parameters of sitagliptin in rats obtained from preclinical studies.

Table 1: Pharmacokinetic Parameters of Sitagliptin in Rats after Oral Administration.

Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	T½ (h)	Reference
2 (male)	496	0.5	1680	~2
2 (female)	834	0.5	2890	~2
5	1150	1.0	4500	2.1
10	1850	1.0	7200	2.2

Table 2: Bioanalytical Method Validation Parameters for Sitagliptin using Sitagliptin-d4.

Parameter	Value	Reference
Linearity Range	5 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998
Lower Limit of Quantification (LLOQ)	5 ng/mL
Intra-day Precision (%CV)	< 10.6%
Inter-day Precision (%CV)	< 10.6%
Accuracy (%Bias)	-8.17% to 2.60%
Mean Recovery	79.51 - 83.20%

Mandatory Visualization

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Disposition of the dipeptidyl peptidase 4 inhibitor sitagliptin in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro study and pharmacokinetic evaluation of sitagliptin phosphate enantiomers in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Liquid-Liquid Extraction of Sitagliptin and Sitagliptin-d4 for Bioanalytical Applications

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of Sitagliptin in biological matrices, employing a liquid-liquid extraction (LLE) procedure with its deuterated internal standard, Sitagliptin-d4. This method is particularly suited for pharmacokinetic and bioequivalence studies, offering high sensitivity and robustness.

Introduction

Sitagliptin is an oral anti-hyperglycemic agent used for the treatment of type 2 diabetes. Accurate and reliable quantification of Sitagliptin in biological samples is crucial for drug development and clinical monitoring. Liquid-liquid extraction is a widely used sample preparation technique that offers a high degree of sample cleanup and concentration, leading to improved analytical sensitivity and reduced matrix effects. The use of a stable isotope-labeled internal standard, such as Sitagliptin-d4, is the gold standard for quantitative bioanalysis as it effectively compensates for variability during sample preparation and analysis.

Experimental Protocols

This section outlines the detailed methodology for the liquid-liquid extraction of Sitagliptin from human plasma, followed by analysis using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Materials and Reagents

• Sitagliptin reference standard

• Sitagliptin-d4 internal standard (IS)

• Methyl tert-butyl ether (MTBE) (HPLC grade)

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Ammonium (B1175870) acetate (B1210297) (analytical grade)

• Formic acid (analytical grade)

• Human plasma (K2EDTA as anticoagulant)

• Deionized water

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column (e.g., Kinetex® C18, 100 x 2.1 mm, 2.6 µm)

• Centrifuge

• Vortex mixer

• Nitrogen evaporator

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Sitagliptin and Sitagliptin-d4 by dissolving the accurately weighed reference standards in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Sitagliptin stock solution with a 50:50 mixture of acetonitrile and water to create calibration curve (CC) standards and quality control (QC) samples at various concentration levels.

• Internal Standard Working Solution: Dilute the Sitagliptin-d4 stock solution with a 50:50 mixture of acetonitrile and water to achieve a final concentration of 100 ng/mL.

Sample Preparation: Liquid-Liquid Extraction Procedure

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of human plasma sample (calibration standard, QC sample, or unknown study sample).

• Internal Standard Spiking: Add 25 µL of the Sitagliptin-d4 internal standard working solution (100 ng/mL) to each tube and vortex briefly.

• Basification (Optional but Recommended): Add 25 µL of 0.1 M sodium hydroxide (B78521) or a suitable buffer to adjust the sample pH to basic conditions, which enhances the extraction efficiency of Sitagliptin.

• Extraction: Add 600 µL of methyl tert-butyl ether (MTBE) to each tube.

• Vortexing: Cap the tubes and vortex vigorously for 5 minutes to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the samples at 10,000 rpm for 5 minutes at 4°C to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer (containing the extracted analytes) to a clean microcentrifuge tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue with 100 µL of the mobile phase (e.g., a 1:1 blend of 5 mM ammonium acetate with 0.04% formic acid and acetonitrile) and vortex to dissolve the analytes.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation: Achieve separation on a C18 column with an isocratic mobile phase.

• Mass Spectrometric Detection: Operate the mass spectrometer in the positive ionization mode using multiple reaction monitoring (MRM).

  • Sitagliptin transition: m/z 408.2 → 235.1

  • Sitagliptin-d4 transition: m/z 412.2 → 239.1

Data Presentation

The following tables summarize the typical quantitative performance data for the described method.

Table 1: Method Validation Parameters

Parameter	Result
Linearity Range	5 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998
Lower Limit of Quantification (LLOQ)	5 ng/mL
Run Time	< 2 minutes

Table 2: Precision and Accuracy

Quality Control Sample	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Accuracy (%Bias)
Low QC (LQC)	< 15%	< 15%	± 15%	± 15%
Medium QC (MQC)	< 15%	< 15%	± 15%	± 15%
High QC (HQC)	< 15%	< 15%	± 15%	± 15%

Table 3: Recovery and Matrix Effect

Analyte	Mean Extraction Recovery (%)	Matrix Effect (%)
Sitagliptin	65.9 - 66.2	104.64 - 107.30
Sitagliptin-d4	73.35	103.04

Experimental Workflow Diagram

Application Note: Preparation of Calibration Curves and Quality Control Samples for the Bioanalysis of Sitagliptin using Sitagliptin-d4

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a detailed protocol for the preparation of calibration curves and quality control (QC) samples for the quantitative analysis of Sitagliptin (B1680988) in biological matrices, typically human plasma. The method utilizes Sitagliptin-d4, a stable isotope-labeled internal standard (IS), to ensure accuracy and precision in bioanalytical studies.[1][2][3] The use of a stable isotope-labeled internal standard like Sitagliptin-d4 is considered the "gold standard" in bioanalysis as it closely mimics the analyte's behavior during sample extraction, chromatography, and ionization, thereby compensating for variability.[1] This protocol is primarily based on validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.[2]

Experimental Protocols

1. Materials and Reagents

• Sitagliptin reference standard (purity ≥99.4%)

• Sitagliptin-d4 hydrochloride (IS, purity ≥99.5%, isotopic purity ≥98.3%)

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile (B52724)

• Methyl tert-butyl ether (MTBE)

• Ammonium (B1175870) acetate (B1210297)

• Formic acid

• Ultrapure water

• Human plasma (blank)

2. Preparation of Stock Solutions

• Sitagliptin Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Sitagliptin reference standard in methanol to achieve a final concentration of 1 mg/mL.

• Sitagliptin-d4 (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Sitagliptin-d4 hydrochloride in methanol to achieve a final concentration of 1 mg/mL.

• Storage: Store stock solutions at an appropriate temperature to ensure stability. For instance, stock solutions of sitagliptin have been shown to be stable at room temperature (~25 °C) for at least 3 hours.

3. Preparation of Working Standard Solutions

• Sitagliptin Working Solutions: Serially dilute the Sitagliptin stock solution with 50% acetonitrile to prepare a series of working standard solutions. The concentrations of these working solutions will be used to spike into the blank biological matrix to create the calibration curve standards.

• Sitagliptin-d4 (IS) Working Solution: Dilute the Sitagliptin-d4 stock solution with 50% acetonitrile to prepare the IS working solution at a fixed concentration.

4. Preparation of Calibration Curve Standards

• Spike the appropriate Sitagliptin working solutions into blank human plasma to prepare a series of calibration curve (CC) standards. A common calibration curve range for Sitagliptin in human plasma is 5–1000 ng/mL.

• The final concentration of the organic solvent in the plasma should be kept to a minimum to avoid protein precipitation.

5. Preparation of Quality Control (QC) Samples

• Prepare QC samples at a minimum of three concentration levels: low (LQC), medium (MQC), and high (HQC). These are prepared by spiking the appropriate Sitagliptin working solutions into blank human plasma.

• The concentrations should be within the range of the calibration curve.

Data Presentation

Table 1: Example Concentrations for Calibration Curve and QC Samples

Sample Type	Concentration Level	Sitagliptin Concentration (ng/mL)
Calibration Standard 1	LLOQ	5
Calibration Standard 2	10
Calibration Standard 3	50
Calibration Standard 4	100
Calibration Standard 5	250
Calibration Standard 6	500
Calibration Standard 7	ULOQ	1000
Quality Control 1	Low (LQC)	15
Quality Control 2	Medium (MQC)	300
Quality Control 3	High (HQC)	800

LLOQ: Lower Limit of Quantification, ULOQ: Upper Limit of Quantification

Table 2: Key Parameters for LC-MS/MS Analysis

Parameter	Condition
Chromatographic Column	Kinetex® C18
Mobile Phase	1:1 mixture of 5 mM ammonium acetate (with 0.04% formic acid) and acetonitrile
Flow Rate	0.2 mL/min
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition (Sitagliptin)	m/z 408.2 → 193.0
MRM Transition (Sitagliptin-d4)	m/z 412.2 → 239.1

Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add the Sitagliptin-d4 internal standard solution.

• Perform liquid-liquid extraction using a suitable organic solvent such as methyl tert-butyl ether (MTBE).

• Vortex the mixture to ensure thorough mixing.

• Centrifuge to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase.

• Inject an aliquot into the LC-MS/MS system for analysis.

Mandatory Visualizations

Caption: Workflow for preparing calibration and QC samples.

Caption: Mechanism of action of Sitagliptin.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Development and Validation of a Highly Sensitive LC–MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma and Its Application to Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Chromatographic Separation of Sitagliptin and Sitagliptin-d4 on a C18 Column for Pharmacokinetic Studies

Introduction

Sitagliptin is an oral anti-hyperglycemic agent used in the treatment of type-2 diabetes.[1] Accurate and rapid quantification of Sitagliptin in biological matrices is crucial for pharmacokinetic and bioequivalence studies. This application note details a robust and sensitive method for the chromatographic separation of Sitagliptin and its deuterated internal standard, Sitagliptin-d4, using a C18 reversed-phase column coupled with mass spectrometric detection. The presented protocol is optimized for high throughput and requires minimal sample volume, making it ideal for clinical research applications.

Experimental Protocol

This protocol outlines the sample preparation, chromatographic conditions, and mass spectrometric parameters for the analysis of Sitagliptin and Sitagliptin-d4.

1. Sample Preparation (Liquid-Liquid Extraction)

• Pipette 100 µL of human plasma into a microcentrifuge tube.

• Add the internal standard (Sitagliptin-d4) solution.

• For protein precipitation and extraction, add methyl tert-butyl ether (MTBE) or a combination of ethyl acetate (B1210297) and n-hexane.[2][3]

• Vortex the mixture for a brief period.

• Centrifuge the sample to separate the organic and aqueous layers.

• Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried residue in the mobile phase for injection into the LC-MS/MS system.

2. Chromatographic Conditions

• High-Performance Liquid Chromatography (HPLC) System: A system capable of delivering reproducible gradients and with a low-pressure mixing system.

• Column: Kinetex® C18 (100 x 2.1 mm, 2.6 µm) or equivalent reversed-phase C18 column.[2][4]

• Mobile Phase: A 1:1 (v/v) mixture of 5 mM ammonium (B1175870) acetate with 0.04% formic acid in water and acetonitrile (B52724). An alternative is a 50:50 (v/v) mixture of acetonitrile and 5mM ammonium formate (B1220265) (pH 3.5).

• Flow Rate: 0.2 mL/min. An alternative flow rate is 0.8 mL/min.

• Column Temperature: 35-40 °C.

• Injection Volume: 10 µL.

• Run Time: Approximately 2 minutes.

3. Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Sitagliptin: m/z 408.2 → 193.0 or 408.000 → 174.000.

  • Sitagliptin-d4: m/z 412.2 → 239.1 or 412.000 → 174.000.

Quantitative Data Summary

The following table summarizes the quantitative performance of the described method based on published data.

Parameter	Sitagliptin	Sitagliptin-d4	Reference
Retention Time (min)	1.07	1.06
Linearity Range (ng/mL)	5 - 1000	N/A
2.002 - 797.473	N/A
Correlation Coefficient (r²)	> 0.998	N/A
Intra-day Precision (%CV)	1.52 - 3.72	N/A
Inter-day Precision (%CV)	1.81 - 9.87	N/A
Intra-day Accuracy (%)	95.70 - 105.94	N/A
Inter-day Accuracy (%)	97.20 - 100.23	N/A

Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of Sitagliptin and Sitagliptin-d4 in human plasma.

Caption: Workflow for Sitagliptin and Sitagliptin-d4 Analysis.

The described LC-MS/MS method provides a rapid, sensitive, and reliable approach for the quantification of Sitagliptin in human plasma using its deuterated analog as an internal standard. The simple extraction procedure and short chromatographic run time allow for high-throughput analysis, making this method well-suited for pharmacokinetic studies in a clinical research setting. The use of a C18 column provides excellent separation and peak shape for both analytes.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. mdpi.com [mdpi.com]
• 3. ijpcbs.com [ijpcbs.com]
• 4. Development and Validation of a Highly Sensitive LC–MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma and Its Application to Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Bioanalysis of Sitagliptin-d4 in Plasma

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing matrix effects during the bioanalysis of Sitagliptin-d4 in plasma samples using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they impact my Sitagliptin-d4 bioanalysis?

A1: Matrix effects are the alteration of ionization efficiency for an analyte by the presence of co-eluting, undetected components in the sample matrix.[1] In the bioanalysis of Sitagliptin-d4 in plasma, endogenous components like phospholipids, salts, and proteins can cause these effects.[1][2] This interference can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate and imprecise quantification of Sitagliptin.[1][3][4]

Q2: Why is a stable isotope-labeled internal standard like Sitagliptin-d4 recommended?

A2: A stable isotope-labeled internal standard (SIL-IS) such as Sitagliptin-d4 is the preferred choice for quantitative bioanalysis because it has nearly identical chemical and physical properties to the analyte (Sitagliptin).[5] This means it will co-elute and experience similar degrees of matrix effects and variability during sample processing.[5][6] By using the ratio of the analyte signal to the IS signal, these variations can be effectively normalized, leading to more accurate and reliable results.[6]

Q3: What are the most common sample preparation techniques to minimize matrix effects for Sitagliptin analysis?

A3: The most frequently employed sample preparation techniques for Sitagliptin in plasma are:

• Protein Precipitation (PPT): A simple and rapid method, often using acetonitrile (B52724) or methanol.[7][8] However, it may be less effective at removing phospholipids, which are a major source of matrix effects.[9][10]

• Liquid-Liquid Extraction (LLE): Generally provides a cleaner sample extract compared to PPT.[9] A commonly used solvent for Sitagliptin extraction is methyl tert-butyl ether (MTBE).[11][12][13]

• Solid-Phase Extraction (SPE): A highly effective technique for removing interfering components, resulting in a cleaner extract and reduced matrix effects.[5][7]

Q4: How can I quantitatively assess the matrix effect in my assay?

A4: The matrix effect can be quantitatively assessed by comparing the peak area of an analyte in a post-extraction spiked blank plasma sample to the peak area of the analyte in a neat solution at the same concentration. The formula is:

Matrix Effect (%) = (Peak area in presence of matrix / Peak area in absence of matrix) x 100

A value close to 100% indicates minimal matrix effect, a value >100% suggests ion enhancement, and a value <100% indicates ion suppression.[14]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Signal Intensity for both Sitagliptin and Sitagliptin-d4	Significant ion suppression due to co-eluting matrix components.[15]	1. Improve Sample Cleanup: Switch from protein precipitation to a more rigorous method like LLE or SPE to remove more interferences.[9] 2. Optimize Chromatography: Modify the gradient or change the column to better separate Sitagliptin from the suppression zone.[5] 3. Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of interfering matrix components.[4]
Inconsistent Analyte/Internal Standard Ratio	Variable matrix effects across different samples or inconsistent sample preparation.[15]	1. Standardize Sample Preparation: Ensure consistent execution of the extraction procedure for all samples. 2. Use a SIL-IS: Confirm that you are using Sitagliptin-d4 as the internal standard to best compensate for variability.[5] 3. Assess Matrix Variability: Evaluate matrix effects in multiple lots of blank plasma to understand the variability.[16]
Poor Peak Shape (Tailing or Fronting)	1. Inappropriate mobile phase pH affecting the ionization state of Sitagliptin. 2. Secondary interactions with the analytical column.	1. Optimize Mobile Phase: Add modifiers like formic acid or ammonium (B1175870) formate (B1220265) to improve the peak shape.[9] 2. Change Column: Consider a column with different chemistry (e.g., end-capped) to minimize secondary interactions.[9]
Non-linear Calibration Curve at High Concentrations	Detector saturation or differential matrix effects at higher concentrations.	1. Extend the Calibration Range: Adjust the calibration range to lower concentrations.[6] 2. Dilute High-Concentration Samples: Dilute unknown samples that fall into the non-linear range with a blank matrix.[6]

Quantitative Data Summary

The following tables summarize recovery and matrix effect data for Sitagliptin and Sitagliptin-d4 from published LC-MS/MS methods.

Table 1: Recovery of Sitagliptin and Sitagliptin-d4 from Human Plasma

Analyte	Concentration (ng/mL)	Extraction Method	Recovery (%)	%CV	Reference
Sitagliptin	15	LLE (MTBE)	83.20	5.22	[14]
Sitagliptin	300	LLE (MTBE)	82.54	1.69	[14]
Sitagliptin	800	LLE (MTBE)	79.51	3.45	[14]
Sitagliptin-d4	1000	LLE (MTBE)	83.42	2.91	[14]

Table 2: Matrix Effect of Sitagliptin and Sitagliptin-d4 in Human Plasma

Analyte	Concentration (ng/mL)	Extraction Method	Matrix Effect (%)	%CV	Reference
Sitagliptin	15	LLE (MTBE)	104.64	6.42	[11][14]
Sitagliptin	300	LLE (MTBE)	105.43	2.81	[11][14]
Sitagliptin	800	LLE (MTBE)	107.30	1.38	[11][14]
Sitagliptin-d4	1000	LLE (MTBE)	103.04	2.59	[11][14]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) Method

This protocol is based on a validated method for the quantification of Sitagliptin in human plasma.[11][12][13]

• Sample Preparation:

  • To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of the internal standard solution (Sitagliptin-d4 in methanol).

  • Vortex for 30 seconds.

  • Add 50 µL of 1 M sodium hydroxide (B78521) solution and vortex for 30 seconds.

  • Add 600 µL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Extraction:

  • Vortex mix for 10 minutes.

  • Centrifuge at 13,000 rpm for 10 minutes.

• Evaporation and Reconstitution:

  • Transfer the upper organic layer (supernatant) to a new tube.

  • Evaporate the solvent to dryness under a stream of nitrogen gas at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• Analysis:

  • Inject an appropriate volume into the LC-MS/MS system.

Protocol 2: LC-MS/MS Conditions

The following are typical starting parameters for the analysis of Sitagliptin.

• LC System: Agilent 1200 Series HPLC or equivalent.[13]

• Column: Kinetex® C18 (e.g., 50 x 2.1 mm, 2.6 µm) or equivalent.[11][12]

• Mobile Phase: A 1:1 blend of 5 mM ammonium acetate (B1210297) (with 0.04% formic acid) and acetonitrile.[11][12]

• Flow Rate: 0.2 mL/min.[11][12]

• Column Temperature: 40°C.

• MS System: API 4000 or equivalent.

• Ionization Mode: Positive Electrospray Ionization (ESI+).[14][17]

• MRM Transitions:

  • Sitagliptin: m/z 408.2 → 193.0[12][14]

  • Sitagliptin-d4: m/z 412.2 → 239.1[12][14]

Visualizations

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 3. eijppr.com [eijppr.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. benchchem.com [benchchem.com]
• 10. Peptide Bioanalysis: Mitigating Matrix Interference in Preclinical and Clinical Trials - Sannova [sannova.net]
• 11. mdpi.com [mdpi.com]
• 12. Development and Validation of a Highly Sensitive LC-MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma and Its Application to Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Development and Validation of a Highly Sensitive LC–MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma and Its Application to Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. ijpcbs.com [ijpcbs.com]
• 17. Rapid LC-ESI-MS-MS Method for the Simultaneous Determination of Sitagliptin and Pioglitazone in Rat Plasma and Its Application to Pharmacokinetic Study [scirp.org]

Technical Support Center: Analysis of Sitagliptin using Sitagliptin-d4

Welcome to the technical support center for the bioanalysis of Sitagliptin using its deuterated internal standard, Sitagliptin-d4. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to ion suppression and enhancement in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

Frequently Asked Questions (FAQs)

Q1: What are ion suppression and enhancement in the context of Sitagliptin bioanalysis?

A1: Ion suppression is a phenomenon observed in LC-MS/MS analysis where the signal intensity of the target analyte, Sitagliptin, is reduced due to the presence of co-eluting matrix components from the biological sample (e.g., plasma, urine).[1][2][3] Conversely, ion enhancement is a less common effect where the signal of the analyte is increased by these components.[3] These matrix effects can compromise the accuracy, precision, and sensitivity of the analytical method.[1] The primary cause is competition for ionization efficiency in the mass spectrometer's ion source between Sitagliptin and interfering substances.

Q2: Why is Sitagliptin-d4 recommended as an internal standard for Sitagliptin analysis?

A2: Sitagliptin-d4, a stable isotope-labeled (SIL) internal standard, is considered the "gold standard" for quantitative bioanalysis. Because its physicochemical properties are nearly identical to Sitagliptin, it co-elutes during chromatography and experiences similar degrees of ion suppression or enhancement. This co-elution allows Sitagliptin-d4 to effectively compensate for variations in sample preparation, injection volume, and matrix effects, leading to more accurate and precise quantification of Sitagliptin.

Q3: What are the common causes of ion suppression when analyzing Sitagliptin in biological matrices?

A3: Common causes of ion suppression in Sitagliptin bioanalysis include:

• Endogenous Matrix Components: Phospholipids, salts, and proteins from biological samples like plasma are major contributors to ion suppression.

• Sample Preparation: Inadequate removal of matrix components during sample preparation techniques like protein precipitation can lead to significant ion suppression.

• Chromatography: Insufficient chromatographic separation of Sitagliptin from co-eluting matrix components is a primary cause of ion suppression.

• Excipients and Dosing Vehicles: Formulation agents such as polyethylene (B3416737) glycol (PEG 400) and polysorbates used in preclinical studies can cause severe ion suppression.

Troubleshooting Guide

This guide addresses specific issues that may arise during the bioanalysis of Sitagliptin using Sitagliptin-d4.

Problem 1: Poor reproducibility of Sitagliptin/Sitagliptin-d4 peak area ratios between samples.

• Possible Cause: Variable matrix effects between different sample lots.

• Troubleshooting Steps:

  • Evaluate Matrix Factor: Assess the matrix effect in multiple lots of the biological matrix. A significant variation indicates that the internal standard is not fully compensating for the matrix effect.

  • Improve Sample Preparation: Switch from a simple protein precipitation method to a more rigorous sample clean-up technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove a larger portion of interfering components.

  • Optimize Chromatography: Modify the chromatographic gradient to better separate Sitagliptin and Sitagliptin-d4 from the regions of significant ion suppression. A post-column infusion experiment can identify these regions.

Problem 2: Low signal intensity for both Sitagliptin and Sitagliptin-d4, even at higher concentrations.

• Possible Cause: Significant ion suppression affecting both the analyte and the internal standard.

• Troubleshooting Steps:

  • Post-Column Infusion Experiment: Conduct a post-column infusion of Sitagliptin and Sitagliptin-d4 while injecting a blank, extracted matrix sample. A dip in the baseline signal will indicate the retention time of interfering species causing ion suppression.

  • Chromatographic Optimization: Adjust the mobile phase composition or gradient to shift the retention time of Sitagliptin and Sitagliptin-d4 away from the suppression zone.

  • Sample Dilution: Diluting the sample with the mobile phase can reduce the concentration of interfering matrix components, thereby mitigating ion suppression.

Problem 3: The peak area of Sitagliptin-d4 is consistent, but the Sitagliptin response is variable.

• Possible Cause: A co-eluting interference that specifically suppresses the ionization of Sitagliptin but not Sitagliptin-d4. While unlikely due to their similar structures, it is possible if the interference is isobaric with a fragment ion of Sitagliptin.

• Troubleshooting Steps:

  • Review Mass Spectrometric Transitions: Ensure that the selected precursor and product ions for both Sitagliptin and Sitagliptin-d4 are specific and not prone to isobaric interferences.

  • Enhance Chromatographic Resolution: Increase the efficiency of the chromatographic separation by using a longer column, a smaller particle size, or a slower gradient to resolve the interference from the Sitagliptin peak.

Experimental Protocols

Post-Column Infusion Experiment to Identify Ion Suppression Zones

This experiment helps to visualize the regions in the chromatogram where matrix components cause ion suppression.

• Setup:

  • Prepare a standard solution of Sitagliptin and Sitagliptin-d4 in the mobile phase at a concentration that gives a stable and moderate signal.

  • Infuse this solution continuously into the mass spectrometer's ion source via a T-connector placed after the analytical column.

  • Set up the LC-MS/MS system with the analytical column and mobile phase used for the Sitagliptin assay.

• Procedure:

  • Begin the infusion of the standard solution and allow the signal to stabilize.

  • Inject a blank plasma sample that has been subjected to the same extraction procedure as the study samples.

  • Monitor the signal of Sitagliptin and Sitagliptin-d4 throughout the chromatographic run.

• Interpretation:

  • A constant baseline indicates no ion suppression.

  • A drop in the signal intensity indicates a region of ion suppression due to co-eluting matrix components.

  • An increase in signal intensity indicates ion enhancement.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol provides a more effective sample clean-up compared to protein precipitation.

• To 100 µL of plasma sample, add 25 µL of Sitagliptin-d4 internal standard working solution.

• Add 50 µL of 1M sodium hydroxide (B78521) solution and vortex for 30 seconds.

• Add 1 mL of methyl tert-butyl ether (MTBE), vortex for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and inject it into the LC-MS/MS system.

Quantitative Data Summary

The following tables summarize typical performance data for a validated LC-MS/MS method for Sitagliptin using Sitagliptin-d4.

Table 1: Recovery of Sitagliptin and Sitagliptin-d4 from Human Plasma

Analyte	Concentration (ng/mL)	Mean Recovery (%)	%CV
Sitagliptin	15 (LQC)	79.51	5.22
300 (MQC)	81.34	3.15
800 (HQC)	83.20	1.69
Sitagliptin-d4	100	83.42	2.91
(Data adapted from a validated LC-MS/MS method)

Table 2: Matrix Effect of Sitagliptin and Sitagliptin-d4 in Human Plasma

Analyte	Concentration (ng/mL)	Mean Matrix Effect (%)	%CV
Sitagliptin	15 (LQC)	104.64	6.42
800 (HQC)	107.30	1.38
Sitagliptin-d4	100	103.04	2.59
(Data adapted from a validated LC-MS/MS method)

LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control, CV: Coefficient of Variation

Visualizations

Caption: Troubleshooting workflow for ion suppression.

Caption: Liquid-Liquid Extraction workflow for Sitagliptin.

References

• 1. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. longdom.org [longdom.org]

impact of different extraction solvents on Sitagliptin-d4 recovery

This guide provides troubleshooting advice and answers to frequently asked questions regarding the impact of different extraction solvents on Sitagliptin-d4 recovery for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting Sitagliptin-d4 from biological matrices?

The most frequently employed techniques for the extraction of Sitagliptin and its deuterated internal standard, Sitagliptin-d4, from biological samples such as plasma are protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE). The choice of method often depends on the desired level of sample cleanup, sensitivity requirements, and the analytical technique being used (e.g., LC-MS/MS).

Q2: Which solvent is recommended for the protein precipitation method?

Acetonitrile (B52724) is a commonly used solvent for protein precipitation when extracting Sitagliptin. It is effective at precipitating plasma proteins while ensuring good recovery of the analyte. Methanol can also be used, but acetonitrile is often preferred.

Q3: What factors can lead to low recovery of Sitagliptin-d4?

Several factors can contribute to poor recovery of Sitagliptin-d4, including:

• Inappropriate Solvent Choice: The polarity and composition of the extraction solvent are critical for efficiently partitioning the analyte from the sample matrix.

• Incorrect pH: The pH of the sample can affect the ionization state of Sitagliptin-d4, influencing its solubility in the extraction solvent.

• Insufficient Vortexing/Mixing: Inadequate mixing can lead to incomplete extraction from the sample.

• Matrix Effects: Components in the biological matrix can interfere with the extraction process or suppress the analytical signal.

Troubleshooting Guide

Issue 1: Low or Inconsistent Recovery with Protein Precipitation (PPT)

Potential Cause	Troubleshooting Step
Suboptimal Solvent-to-Plasma Ratio	A common starting point is a 3:1 ratio of acetonitrile to plasma. If recovery is low, you can test slightly different ratios to optimize the precipitation and extraction.
Incomplete Protein Precipitation	Ensure thorough vortexing immediately after adding the precipitation solvent. A longer or more vigorous vortexing time can improve protein removal and release of the analyte.
Analyte Loss During Centrifugation	After adding the solvent and vortexing, ensure the sample is centrifuged at a sufficient speed and for an adequate duration to form a compact pellet. A typical condition is 4000 rpm for 10 minutes.

Issue 2: Poor Recovery with Liquid-Liquid Extraction (LLE)

Potential Cause	Troubleshooting Step
Incorrect Solvent Polarity	Sitagliptin is a polar compound. For LLE, a combination of solvents may be necessary. A mixture of n-hexane and ethyl acetate (B1210297) has been used effectively.
Incorrect Sample pH	The pH of the aqueous phase should be adjusted to ensure Sitagliptin-d4 is in a neutral form to facilitate its transfer into the organic solvent. Experiment with buffering the sample to an appropriate pH before extraction.
Emulsion Formation	Emulsions can form at the interface of the aqueous and organic layers, trapping the analyte. Try gentle mixing instead of vigorous vortexing, or add a small amount of salt to help break the emulsion.

Experimental Protocols

Protocol 1: Protein Precipitation using Acetonitrile

This protocol is a general guideline for the extraction of Sitagliptin-d4 from a plasma sample.

• Sample Preparation: Aliquot 100 µL of the plasma sample into a clean microcentrifuge tube.

• Internal Standard Spiking: Add the working solution of Sitagliptin-d4 (internal standard) to the plasma sample.

• Protein Precipitation: Add 300 µL of acetonitrile to the tube.

• Mixing: Vortex the mixture for at least 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube or vial for analysis (e.g., by LC-MS/MS).

Data Summary

The following table summarizes the recovery of Sitagliptin using different extraction methods and solvents as reported in the literature. The recovery of Sitagliptin-d4 is expected to be very similar to that of Sitagliptin.

Extraction Method	Solvent(s)	Matrix	Average Recovery (%)	Reference
Protein Precipitation	Acetonitrile	Human Plasma	~85%
Liquid-Liquid Extraction	n-Hexane and Ethyl Acetate	Human Plasma	85-95%

Diagrams

Navigating Co-eluting Interferences in Sitagliptin-d4 MRM Transitions: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering co-eluting interferences in Sitagliptin-d4 Multiple Reaction Monitoring (MRM) transitions. The following information is designed to directly address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the common MRM transitions for Sitagliptin (B1680988) and its deuterated internal standard, Sitagliptin-d4?

A1: Several MRM transitions have been successfully used for the quantification of Sitagliptin and Sitagliptin-d4. The selection of a specific transition may depend on the instrumentation and potential interferences in the matrix. Commonly reported transitions are summarized below.

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Reference
Sitagliptin	408.2	193.0	[1][2]
Sitagliptin	408.3	235.1	[3][4]
Sitagliptin	408.0	174.0	[5]
Sitagliptin-d4	412.2	239.0	[1]
Sitagliptin-d4	412.2	239.1	[2]
Sitagliptin-d4	412.0	174.0	[5]

Q2: I am observing a peak at the retention time of Sitagliptin-d4 in my blank plasma samples. What could be the cause and how can I resolve it?

A2: Interference at the retention time of the internal standard (IS) in blank samples is a critical issue that can compromise the accuracy of your assay. Here are potential causes and troubleshooting steps:

• Endogenous Interference: Components from the biological matrix may have the same mass transition as Sitagliptin-d4.

  • Troubleshooting:

    • Optimize Chromatography: Modify the mobile phase composition, gradient profile, or switch to a different column chemistry (e.g., from C18 to HILIC) to achieve chromatographic separation of the interfering peak from Sitagliptin-d4.[4]

    • Enhance Sample Preparation: Employ a more selective sample preparation technique. If using protein precipitation, consider switching to liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove a wider range of matrix components.[1][3]

    • Select a Different MRM Transition: Investigate alternative product ions for Sitagliptin-d4 that may be more specific and less prone to interference.

• Contamination: Cross-contamination from glassware, solvents, or the LC-MS system can introduce the IS into blank samples.

  • Troubleshooting:

    • Thorough Cleaning: Implement rigorous cleaning procedures for all reusable labware.

    • Use High-Purity Solvents: Ensure that all solvents and reagents are of high purity and free from contamination.

    • System Blank Analysis: Inject a solvent blank to check for system contamination. If a peak is observed, clean the injection port, loop, and column.

Q3: My results show significant matrix effects, particularly ion suppression. How can I mitigate this?

A3: Matrix effects, where endogenous components of the sample interfere with the ionization of the analyte and internal standard, can lead to inaccurate quantification. While some studies report minimal matrix effects for Sitagliptin analysis, ion suppression can occur, especially at higher concentrations.[1][6]

• Troubleshooting Strategies:

  • Stable Isotope-Labeled Internal Standard: The use of a stable isotope-labeled internal standard like Sitagliptin-d4 is the most effective way to compensate for matrix effects, as it co-elutes and experiences similar ionization effects as the analyte.

  • Improved Sample Cleanup: As with endogenous interferences, a more effective sample preparation method such as LLE or SPE can remove interfering phospholipids (B1166683) and other matrix components.

  • Chromatographic Separation: Ensure that Sitagliptin and Sitagliptin-d4 elute in a region of the chromatogram with minimal co-eluting matrix components.

  • Dilution: Diluting the sample can reduce the concentration of interfering matrix components, but ensure the analyte concentration remains above the lower limit of quantification (LLOQ).

Q4: Can impurities in the Sitagliptin drug substance interfere with the analysis?

A4: Yes, impurities can potentially interfere with the analysis. For example, the 7-nitroso impurity in Sitagliptin has been identified as a potential genotoxic impurity.[7] While this specific impurity may have a different mass, other process-related impurities or metabolites could potentially have similar mass-to-charge ratios or chromatographic behavior.

• Mitigation Approach:

  • Specificity Assessment: During method validation, it is crucial to assess the specificity of the method by analyzing samples spiked with known impurities and potential co-administered drugs to ensure no interference at the retention time of Sitagliptin and Sitagliptin-d4.[8][9]

  • High-Resolution Mass Spectrometry: In cases of persistent and unidentified interference, high-resolution mass spectrometry can be used to identify the chemical formula of the interfering species.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Sitagliptin in Human Plasma

This protocol is based on a validated LC-MS/MS method for the quantification of Sitagliptin in human plasma.[1][2]

• Sample Preparation:

  • Pipette 100 µL of human plasma into a clean microcentrifuge tube.

  • Add 25 µL of Sitagliptin-d4 internal standard working solution (e.g., 1000 ng/mL).

  • Vortex for 10 seconds.

  • Add 50 µL of 0.1 M NaOH and vortex for 10 seconds.

  • Add 600 µL of methyl tert-butyl ether (MTBE) as the extraction solvent.

  • Vortex for 5 minutes.

  • Centrifuge at 13,000 rpm for 10 minutes.

• Extraction:

  • Transfer the upper organic layer (approximately 500 µL) to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried residue in 100 µL of the mobile phase.

  • Vortex for 30 seconds.

  • Transfer the solution to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Parameters

The following are typical LC-MS/MS parameters that can be used as a starting point for method development.

Parameter	Setting
LC System
Column	Kinetex® C18 (e.g., 50 x 2.1 mm, 2.6 µm)
Mobile Phase	5 mM Ammonium Acetate (with 0.04% Formic Acid) and Acetonitrile (50:50, v/v)[1][6]
Flow Rate	0.2 mL/min[1][2]
Column Temperature	35-40°C
Injection Volume	5-10 µL
MS System
Ionization Mode	Electrospray Ionization (ESI), Positive[1]
Scan Type	Multiple Reaction Monitoring (MRM)
Nebulizer Gas	Dependent on instrument
MS Temperature	400°C[7]

Troubleshooting Workflows

The following diagrams illustrate logical workflows for troubleshooting common issues.

Caption: Workflow for troubleshooting interference in blank samples.

Caption: Workflow for mitigating significant matrix effects.

References

• 1. Development and Validation of a Highly Sensitive LC–MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma and Its Application to Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Validation of a Highly Sensitive LC-MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma and Its Application to Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LC-tandem mass spectrometry method for the simultaneous determination of metformin and sitagliptin in human plasma after ion-pair solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijpcbs.com [ijpcbs.com]
• 6. mdpi.com [mdpi.com]
• 7. Development and Validation for Quantification of 7-Nitroso Impurity in Sitagliptin by Ultraperformance Liquid Chromatography with Triple Quadrupole Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bioequivalence Analysis of Sitagliptin/Metformin 50/500 mg Tablets Using LC-MS/MS in Human Plasma | Development Engineering Conferences Center Articles Database [pubs.bcnf.ir]
• 9. development-and-validation-of-lc-ms-ms-method-for-simultaneous-determination-of-metformin-and-four-gliptins-in-human-plasma - Ask this paper | Bohrium [bohrium.com]

Technical Support Center: Ensuring the Isotopic Purity of Sitagliptin-d4 for Accurate Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Sitagliptin-d4 as an internal standard for the accurate quantification of Sitagliptin.

Frequently Asked Questions (FAQs)

Q1: Why is ensuring the isotopic purity of Sitagliptin-d4 crucial for my experiments?

A1: The isotopic purity of Sitagliptin-d4, a deuterated stable isotope-labeled (SIL) internal standard, is paramount for accurate and reliable quantification of Sitagliptin in biological matrices.[1][2] Sitagliptin-d4 is considered the "gold standard" because its physicochemical properties are very similar to the analyte, Sitagliptin.[2] This similarity allows it to mimic the behavior of Sitagliptin during sample preparation, chromatography, and ionization, effectively compensating for variability in the analytical process.[2] If the isotopic purity is low, it means there is a higher percentage of unlabeled (d0) or partially labeled Sitagliptin, which can interfere with the accurate measurement of the target analyte, leading to compromised data quality.

Q2: What is a typical acceptable isotopic purity for Sitagliptin-d4?

A2: A high isotopic purity is essential for minimizing potential interference and ensuring data accuracy. Commercially available Sitagliptin-d4 often has an isotopic purity of 98% or higher.[3] For instance, one supplier specifies an isotopic purity of 98.3%, while another indicates 98.6%. It is crucial to verify the isotopic purity of each new batch of internal standard.

Q3: How can I verify the isotopic purity of my Sitagliptin-d4 standard?

A3: The isotopic purity of Sitagliptin-d4 can be determined using high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy. HRMS is used to determine the relative abundance of each isotopic species (d0, d1, d2, d3, d4), while NMR confirms the position of the deuterium (B1214612) labels on the molecule.

Q4: What are the common mass transitions for Sitagliptin and Sitagliptin-d4 in LC-MS/MS analysis?

A4: In positive ionization mode using multiple reaction monitoring (MRM), the commonly used mass transitions are:

• Sitagliptin: m/z 408.2 → 235.0 or m/z 408.2 → 193.0

• Sitagliptin-d4: m/z 412.2 → 239.1 or m/z 412.000/174.000

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High background signal or interference at the mass of the analyte.	Isotopic impurity of the Sitagliptin-d4 internal standard (presence of unlabeled Sitagliptin).	1. Verify the isotopic purity of the Sitagliptin-d4 standard using HRMS. 2. If the purity is below acceptable limits, obtain a new, high-purity standard. 3. Ensure proper chromatographic separation of Sitagliptin from any potential interferences.
Poor accuracy and precision in quality control (QC) samples.	1. Inconsistent isotopic purity between different batches of internal standard. 2. Degradation of the Sitagliptin-d4 standard. 3. Differential matrix effects between the analyte and the internal standard.	1. Always verify the isotopic purity of each new batch of Sitagliptin-d4. 2. Check the storage conditions and stability of the internal standard stock and working solutions. 3. Optimize the sample preparation method (e.g., protein precipitation, liquid-liquid extraction) to minimize matrix effects.
Observed "cross-talk" between the analyte and internal standard channels.	Contribution of the M+4 isotope of Sitagliptin to the Sitagliptin-d4 signal, or contribution of the d0 isotopologue of Sitagliptin-d4 to the analyte signal.	1. Confirm the isotopic distribution of both the analyte and the internal standard. 2. Ensure that the concentration of the internal standard is appropriate and does not lead to significant signal overflow into the analyte channel. 3. If necessary, adjust the MRM transitions to more specific fragments to minimize overlap.

Quantitative Data Summary

Table 1: LC-MS/MS Method Validation Parameters for Sitagliptin Quantification using Sitagliptin-d4.

Parameter	Value	Reference
Linearity Range	5 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998
Lower Limit of Quantification (LLOQ)	5 ng/mL

Table 2: Precision and Accuracy of a Validated LC-MS/MS Method.

Quality Control Sample	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low QC (15 ng/mL)	1.52	105.94	9.87	97.20
Medium QC (150 ng/mL)	3.72	95.70	1.81	100.23
High QC (800 ng/mL)	2.85	98.55	3.45	101.15

Experimental Protocols

Protocol 1: Determination of Isotopic Purity by LC-HRMS

This method determines the relative abundance of each isotopic species of Sitagliptin-d4.

• Sample Preparation:

  • Prepare a stock solution of Sitagliptin-d4 at a concentration of 1 mg/mL in methanol (B129727).

  • Dilute the stock solution with a 50:50 mixture of methanol and water to a final concentration of 1 µg/mL.

• Chromatographic Conditions:

  • System: UHPLC system.

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • System: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap).

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Mode: Full Scan.

  • Mass Range: m/z 100-600.

• Data Analysis:

  • Identify the theoretical m/z values for the protonated molecules ([M+H]⁺) of the d0, d1, d2, d3, and d4 species of Sitagliptin.

  • Extract the ion chromatograms (EICs) for each of these m/z values.

  • Integrate the peak area for each EIC.

  • Calculate the percentage of each isotopic species relative to the total area of all species.

Protocol 2: Quantification of Sitagliptin in Human Plasma by LC-MS/MS

This protocol describes a validated method for the quantification of Sitagliptin in human plasma using Sitagliptin-d4 as an internal standard.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of plasma, add the internal standard (Sitagliptin-d4).

  • Perform liquid-liquid extraction using methyl tert-butyl ether (MTBE).

  • Evaporate the organic layer and reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • System: LC-MS/MS system.

  • Column: Kinetex® C18 column.

  • Mobile Phase: 1:1 blend of 5 mM ammonium (B1175870) acetate (B1210297) (with 0.04% formic acid) and acetonitrile.

  • Elution: Isocratic.

  • Flow Rate: 0.2 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization.

  • Detection: Multiple reaction monitoring (MRM).

  • MRM Transitions:

    • Sitagliptin: m/z 408.2 → 193.0

    • Sitagliptin-d4: m/z 412.2 → 239.1

Visualizations

Caption: Bioanalytical workflow for Sitagliptin quantification.

Caption: Workflow for isotopic purity assessment of Sitagliptin-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]

stability of Sitagliptin-d4 in processed samples and autosampler conditions

For researchers, scientists, and drug development professionals utilizing Sitagliptin-d4 as an internal standard in bioanalytical assays, ensuring its stability throughout the sample processing and analysis workflow is paramount for generating accurate and reliable data. This technical support center provides a comprehensive guide to the stability of Sitagliptin-d4 in processed samples and under typical autosampler conditions, complete with troubleshooting advice and frequently asked questions.

While extensive stability data for Sitagliptin-d4 is not always explicitly published, its stability profile is expected to closely mirror that of the parent compound, Sitagliptin (B1680988). Stable isotope-labeled (SIL) internal standards like Sitagliptin-d4 are considered the "gold standard" in quantitative bioanalysis precisely because their physicochemical properties are nearly identical to the analyte, ensuring they behave similarly during extraction, chromatography, and ionization.[1]

Frequently Asked Questions (FAQs)

Q1: How stable is Sitagliptin-d4 in processed samples on the autosampler?

A: Published data indicates that both Sitagliptin and Sitagliptin-d4 are stable for approximately 53 hours and 32 minutes in the autosampler at 10±1ºC.[2] Another study demonstrated the stability of Sitagliptin in the autosampler for 24 hours after sample preparation.[3] For processed plasma samples, Sitagliptin has been shown to be stable in the autosampler tray for 48 hours.[4][5]

Q2: What are the typical storage conditions for Sitagliptin-d4 stock solutions?

A: Sitagliptin-d4 as a solid is stable for at least four years when stored at -20°C.[6] Stock solutions of Sitagliptin have been found to be stable for 62 days at both room temperature (25 ± 4 °C) and refrigerated conditions (2-8 °C).[4]

Q3: What conditions can cause the degradation of Sitagliptin and, by extension, Sitagliptin-d4?

A: Forced degradation studies on Sitagliptin have shown significant degradation in strongly acidic (2 M HCl), alkaline (2 M NaOH), and oxidative conditions.[7] Interactions with certain excipients, such as fumaric acid and lactose, can also lead to degradation, sometimes accelerated by high temperature and humidity.[7]

Q4: Can deuterium (B1214612) exchange be an issue with Sitagliptin-d4?

A: While deuterium exchange can be a concern with some deuterated internal standards, especially at non-neutral pH and elevated temperatures, Sitagliptin-d4 is generally considered a stable internal standard. However, if you suspect deuterium-hydrogen back-exchange, you can perform an experiment incubating the deuterated internal standard in the biological matrix at various pH values and temperatures and monitor for any decrease in the deuterated signal with a concurrent increase in the unlabeled analyte signal.[8]

Troubleshooting Guide: Investigating Sitagliptin-d4 Stability Issues

Unexpected variability in the internal standard response can compromise the accuracy and precision of a bioanalytical method. This guide provides a systematic approach to troubleshooting potential stability issues with Sitagliptin-d4.

Symptom: Inconsistent or drifting internal standard (Sitagliptin-d4) peak areas across an analytical run.

Potential Cause: Degradation of Sitagliptin-d4 in the processed samples within the autosampler.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent internal standard response.

Quantitative Stability Data

The following tables summarize the stability of Sitagliptin and Sitagliptin-d4 under various conditions, as reported in the literature. This data for Sitagliptin serves as a strong indicator of the expected stability for Sitagliptin-d4.

Table 1: Autosampler Stability of Sitagliptin and Sitagliptin-d4

Analyte/Internal Standard	Matrix	Storage Condition	Duration	Stability Outcome	Reference
Sitagliptin & Sitagliptin-d4	Processed Human Plasma	Autosampler at 10±1ºC	53 hours 32 minutes	Stable	[2]
Sitagliptin	Processed Human Plasma	Autosampler	24 hours	Stable	[3]
Sitagliptin	Processed Human Plasma	Autosampler Tray	48 hours	Stable	[4][5]

Table 2: Bench-Top and Freeze-Thaw Stability of Sitagliptin

Analyte	Matrix	Storage Condition	Duration	Stability Outcome	Reference
Sitagliptin	Human Plasma	Bench-top (short term)	24 hours	Stable	[4]
Sitagliptin	Human Plasma	7 Freeze-Thaw Cycles (-20 ± 10 °C)	N/A	Stable	[4]
Sitagliptin	Human Plasma	5 Freeze-Thaw Cycles (-70±15ºC and -20±5ºC)	N/A	Stable	[2]

Table 3: Long-Term Stability of Sitagliptin in Freezer Storage

Analyte	Matrix	Storage Condition	Duration	Stability Outcome	Reference
Sitagliptin	Human Plasma	-20 ± 10 °C	62 days	Stable	[4]
Sitagliptin	Human Plasma & Urine	-30 °C	40 days	Stable	[3]

Experimental Protocols

Protocol: Post-Preparative Stability Assessment of Sitagliptin-d4

This experiment is designed to evaluate the stability of Sitagliptin-d4 in processed samples stored in the autosampler.

Caption: Experimental workflow for post-preparative stability assessment.

LC-MS/MS Method for Sitagliptin Quantification using Sitagliptin-d4

The following provides a general framework for a validated LC-MS/MS method. Specific parameters may need to be optimized for your instrumentation and specific study requirements.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, add an appropriate amount of Sitagliptin-d4 working solution.

• Add 300 µL of acetonitrile (B52724) to precipitate the proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase.

Chromatographic Conditions

• Column: A C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous component (e.g., 0.1% formic acid in water or ammonium (B1175870) formate (B1220265) buffer) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Injection Volume: 5-10 µL.

Mass Spectrometric Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (example):

  • Sitagliptin: Q1/Q3 - 408.1 / 235.1

  • Sitagliptin-d4: Q1/Q3 - 412.1 / 239.1

• Instrument Parameters: Optimize parameters such as declustering potential, collision energy, and source temperature for maximum signal intensity.

By understanding the stability profile of Sitagliptin-d4 and implementing appropriate troubleshooting and validation protocols, researchers can ensure the integrity and reliability of their bioanalytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. ijpcbs.com [ijpcbs.com]
• 3. researchgate.net [researchgate.net]
• 4. Simple and rapid LC-MS/MS method for determination of sitagliptin in human plasma and application to bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. Determination of chemical stability of sitagliptin by LC-UV, LC-MS and FT-IR methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

overcoming challenges in Sitagliptin-d4 quantification at low concentrations

Welcome to the technical support center for Sitagliptin-d4 quantification. This resource provides troubleshooting guidance and answers to frequently asked questions to help you overcome challenges, particularly at low concentrations, during your analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges when quantifying Sitagliptin-d4 at low concentrations?

A1: Researchers often face several challenges when quantifying Sitagliptin-d4 at low concentrations (sub-ng/mL levels). The most prominent issues include:

• Poor Sensitivity and High Limits of Quantification (LOQ): Difficulty in detecting the analyte at the required low levels.

• Matrix Effects: Interference from endogenous components of the biological matrix (e.g., plasma, urine) that can suppress or enhance the analyte signal, leading to inaccurate quantification.

• Poor Chromatographic Peak Shape: Tailing or broadening of peaks, which can affect resolution and integration accuracy.

• Sample Preparation Inefficiencies: Low recovery of the analyte during extraction steps.

• Instability of the Analyte: Degradation of Sitagliptin-d4 during sample collection, storage, or processing.

Q2: Which analytical technique is most suitable for quantifying Sitagliptin-d4 at low concentrations?

A2: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most widely accepted and robust method for the quantification of Sitagliptin-d4 at low concentrations in biological matrices. This technique offers high selectivity and sensitivity, which are crucial for bioanalytical studies.

Q3: Why is an internal standard like Sitagliptin-d4 used?

A3: A stable isotope-labeled internal standard (SIL-IS) like Sitagliptin-d4 is used to improve the accuracy and precision of the quantification method. It behaves almost identically to the analyte (Sitagliptin) during sample preparation and ionization in the mass spectrometer. By normalizing the analyte response to the internal standard response, any variability introduced during the analytical process can be compensated for.

Troubleshooting Guides

Issue 1: Poor Sensitivity / High Limit of Quantification (LOQ)

You are struggling to achieve the desired low-level detection for Sitagliptin-d4.

Troubleshooting Steps:

• Optimize Mass Spectrometry Parameters:

  • Source Parameters: Fine-tune the ion source parameters, such as ion spray voltage, source temperature, and gas flows (nebulizer, heater, and curtain gas), to maximize the signal for the specific MRM transition of Sitagliptin-d4.

  • MRM Transitions: Ensure you are using the most sensitive and specific multiple reaction monitoring (MRM) transitions. For Sitagliptin-d4, a common transition is m/z 412.2 → 239.1.

• Enhance Chromatographic Conditions:

  • Column Choice: Use a high-efficiency column (e.g., a sub-2 µm particle size column) to obtain sharper and taller peaks, which improves the signal-to-noise ratio.

  • Mobile Phase Additives: The addition of a small amount of an acid, like formic acid (typically 0.1%), to the mobile phase can improve the ionization efficiency of Sitagliptin in positive ion mode.

• Improve Sample Preparation:

  • Extraction Method: Switch to a more efficient extraction technique. Solid-phase extraction (SPE) often provides cleaner extracts and better analyte concentration compared to protein precipitation (PPT) or liquid-liquid extraction (LLE).

  • Concentration Step: Ensure the final extract is evaporated to dryness and reconstituted in a smaller volume of a mobile-phase-compatible solvent to concentrate the analyte.

Issue 2: Significant Matrix Effects

You are observing signal suppression or enhancement, leading to poor accuracy and reproducibility.

Troubleshooting Steps:

• Evaluate Different Extraction Techniques:

  • Solid-Phase Extraction (SPE): SPE is highly effective at removing phospholipids (B1166683) and other interfering matrix components. Using a mixed-mode or polymeric SPE sorbent can provide cleaner extracts.

  • Protein Precipitation (PPT): While simple, PPT is often associated with significant matrix effects. If using PPT, optimize the precipitating solvent (e.g., acetonitrile, methanol) and the ratio of solvent to sample.

• Modify Chromatographic Conditions:

  • Improve Separation: Adjust the chromatographic gradient to better separate Sitagliptin-d4 from co-eluting matrix components.

  • Divert Flow: Use a divert valve to direct the initial and final portions of the chromatographic run (which often contain highly interfering components) to waste instead of the mass spectrometer.

• Use a Different Internal Standard Strategy:

  • While Sitagliptin-d4 is an ideal internal standard, ensure its concentration is appropriate and that it does not suffer from differential matrix effects compared to the analyte.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is designed for the extraction of Sitagliptin from human plasma.

• Sample Pre-treatment: To 200 µL of plasma, add 20 µL of the Sitagliptin-d4 internal standard working solution. Vortex for 10 seconds. Add 200 µL of 4% phosphoric acid and vortex for another 10 seconds.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M acetic acid, followed by 1 mL of methanol.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Protocol 2: LC-MS/MS Conditions

• LC System: Shimadzu Nexera X2 or equivalent

• Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-2.0 min: 5-95% B

  • 2.0-2.5 min: 95% B

  • 2.5-2.6 min: 95-5% B

  • 2.6-3.5 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Sciex API 5500 Triple Quadrupole or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Sitagliptin: m/z 408.1 → 235.1

  • Sitagliptin-d4: m/z 412.2 → 239.1

Quantitative Data Summary

Parameter	Method 1: Protein Precipitation	Method 2: Solid-Phase Extraction
Limit of Quantification (LOQ)	0.5 ng/mL	0.1 ng/mL
Linearity Range	0.5 - 200 ng/mL	0.1 - 200 ng/mL
Mean Recovery (%)	85.2%	96.5%
Matrix Effect (%)	88.7% (Suppression)	98.2% (Minimal Effect)

Visual Diagrams

Caption: A typical experimental workflow for Sitagliptin-d4 quantification.

Caption: Troubleshooting guide for poor sensitivity issues.

Reference Data & Comparative Studies

A Comparative Guide to the Bioanalytical Method Validation of Sitagliptin Assay Using Sitagliptin-d4

For researchers, scientists, and drug development professionals, the robust validation of bioanalytical methods is paramount for accurate pharmacokinetic and bioequivalence studies. This guide provides a comprehensive comparison of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Sitagliptin in human plasma using its deuterated stable isotope-labeled internal standard, Sitagliptin-d4. The performance of this method is contrasted with alternative approaches to provide a clear perspective on its advantages.

The Gold Standard: Sitagliptin Assay with Sitagliptin-d4 Internal Standard

The use of a stable isotope-labeled internal standard, such as Sitagliptin-d4, is considered the "gold standard" in quantitative bioanalysis. This is because its physicochemical properties are nearly identical to the analyte, Sitagliptin, ensuring it effectively mimics the analyte's behavior during sample preparation, chromatography, and ionization, thereby compensating for variability.

Experimental Protocol for LC-MS/MS Method

A highly sensitive and rapid LC-MS/MS method for the quantification of Sitagliptin in human plasma using Sitagliptin-d4 as an internal standard has been developed and validated.

Sample Preparation: A liquid-liquid extraction (LLE) procedure is employed. To 100 μL of human plasma, the internal standard (Sitagliptin-d4) is added, followed by methyl tert-butyl ether (MTBE) as the extraction solvent. After vortexing and centrifugation, the organic layer is separated and evaporated to dryness. The residue is then reconstituted for injection into the LC-MS/MS system.

Chromatographic Conditions:

• System: UHPLC or UPLC system

• Column: Kinetex® C18 or Phenomenex, Gemini C18, 3µ, 100x4.6mm column

• Mobile Phase: Isocratic elution with a 1:1 mixture of 5 mM ammonium (B1175870) acetate (B1210297) (with 0.04% formic acid) and acetonitrile.

• Flow Rate: 0.2 mL/min to 0.8ml/min

• Column Temperature: 35±1ºC

• Total Run Time: Under 2 minutes

Mass Spectrometry Conditions:

• System: Triple quadrupole mass spectrometer

• Ionization: Positive electrospray ionization (ESI)

• Mode: Multiple Reaction Monitoring (MRM)

• Transitions:

  • Sitagliptin: m/z 408.2 → 193.0 or 408.000/174.000

  • Sitagliptin-d4: m/z 412.2 → 239.1 or 412.000/174.000

Data Presentation: Performance Characteristics

The following tables summarize the validation parameters for the described LC-MS/MS method.

Table 1: Linearity and Sensitivity

Parameter	Value
Linearity Range	5 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998
Lower Limit of Quantification (LLOQ)	5 ng/mL

Table 2: Precision and Accuracy

Quality Control Sample	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low QC (15 ng/mL)	1.52	105.94	9.87	97.20
Medium QC (150 ng/mL)	3.72	95.70	1.81	100.23
High QC (800 ng/mL)	2.81	98.55	3.45	101.15

Table 3: Recovery and Matrix Effect

Analyte	Concentration Level	Recovery (%)	Matrix Effect (%)
Sitagliptin	Low QC	79.51	107.30
Medium QC	83.20	104.64
High QC	81.75	105.82
Sitagliptin-d4	-	83.42	103.04

Table 4: Stability

Stability Condition	Duration	Stability (%)
Auto-sampler	53 hours 32 minutes	Stable
Freeze-thaw (3 cycles)	-	Stable
Short-term (Room Temperature)	24 hours	Stable
Long-term (-30 °C)	40 days	Stable

Alternative Bioanalytical Methods

While the LC-MS/MS method with a deuterated internal standard is superior, other methods have been developed for Sitagliptin quantification. These include:

• LC-MS/MS with a non-isotopically labeled internal standard: For example, using a structural analog like Retagliptin. While a viable option, it may not perfectly mimic the analyte's behavior, potentially leading to reduced precision and accuracy.

• High-Performance Liquid Chromatography (HPLC) with UV detection: These methods are generally less sensitive than LC-MS/MS and may require larger sample volumes and longer run times. They are often used for the analysis of pharmaceutical dosage forms rather than for bioanalysis in complex matrices like plasma.

• UPLC-MS/MS with a different internal standard: Some methods utilize other internal standards like diazepam. The choice of internal standard is critical and must be carefully validated to ensure it is suitable for the specific analytical conditions.

Mandatory Visualizations

Caption: Experimental workflow for Sitagliptin bioanalysis.

A Guide to Inter-Laboratory Cross-Validation of an LC-MS/MS Method for Sitagliptin with Sitagliptin-d4

This guide provides a comprehensive framework for the cross-validation of a bioanalytical liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Sitagliptin in human plasma, utilizing Sitagliptin-d4 as the internal standard (IS). The objective of this cross-validation is to ensure that the analytical method produces comparable and reliable data when transferred between different laboratories, a critical step in multi-site clinical trials and collaborative research.

I. Experimental Protocols

A successful inter-laboratory cross-validation hinges on a meticulously planned and executed study. This protocol outlines the key steps for both the originating (sending) and receiving laboratories. It is crucial that both laboratories adhere to their respective validated method parameters and data processing procedures.

1. Pre-Validation Activities:

• Method Transfer: The originating laboratory must provide the receiving laboratory with a comprehensive method transfer package, including the detailed analytical method, validation reports, and any specific operational considerations.

• Analyst Training: On-site training of analysts at the receiving laboratory is recommended to ensure procedural consistency.

• Reagent and Standard Qualification: Both laboratories must use well-characterized reference standards for Sitagliptin and Sitagliptin-d4. The purity and identity of these standards should be documented.[1]

2. Sample Preparation (Example Protocol):

This protocol is based on a common liquid-liquid extraction procedure.[2]

• Pipette 100 µL of human plasma into a clean microcentrifuge tube.

• Add 25 µL of Sitagliptin-d4 internal standard working solution (e.g., 1000 ng/mL).

• Add 50 µL of a suitable buffer, if required by the specific method.

• Vortex for 30 seconds.

• Add 600 µL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex for 5 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex for 30 seconds.

• Transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Instrumentation and Conditions (Example):

• LC System: A high-performance liquid chromatography (HPLC) system capable of delivering reproducible gradients.

• Column: A suitable C18 column, such as a Kinetex® C18.

• Mobile Phase: A mixture of 5 mM ammonium (B1175870) acetate (B1210297) with 0.04% formic acid and acetonitrile (B52724) in a 1:1 ratio.

• Flow Rate: 0.2 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• MRM Transitions:

  • Sitagliptin: m/z 408.2 → 193.0

  • Sitagliptin-d4 (IS): m/z 412.2 → 239.1

4. Cross-Validation Sample Analysis:

• Both laboratories will analyze two sets of samples:

  • Spiked Quality Control (QC) Samples: A minimum of three concentration levels (low, medium, and high) of QC samples, prepared by the originating laboratory, should be analyzed in replicate (n=3-6) by both laboratories.

  • Incurred Study Samples: A selection of subject samples from a relevant study, if available, should be analyzed by both laboratories to assess real-world performance.

II. Data Presentation and Acceptance Criteria

The core of the cross-validation is the comparison of the data generated by both laboratories. The results should be summarized in clear and concise tables. The acceptance criteria are based on guidelines from regulatory bodies such as the FDA and EMA.

Table 1: Acceptance Criteria for Spiked QC Samples

Parameter	Acceptance Criteria
Precision (Intra-assay)	The coefficient of variation (%CV) for each QC level should not exceed 15%. For the Lower Limit of Quantification (LLOQ), it should not exceed 20%.
Precision (Inter-assay)	The %CV for each QC level across both laboratories should not exceed 15%.
Accuracy	The mean concentration for each QC level should be within ±15% of the nominal value. For the LLOQ, it should be within ±20%.
% Difference Between Labs	The percentage difference between the mean concentrations obtained by the two laboratories for each QC level should be within ±15%.

Table 2: Example Data Comparison for Spiked QC Samples

QC Level	Nominal Conc. (ng/mL)	Sending Lab Mean (ng/mL) (n=6)	Receiving Lab Mean (ng/mL) (n=6)	% Difference
Low	15	14.5	15.2	4.8%
Medium	300	295.8	305.1	3.1%
High	800	810.2	795.5	-1.8%

III. Visualization of the Cross-Validation Workflow

The following diagram illustrates the logical flow of the inter-laboratory cross-validation process.

Inter-laboratory cross-validation workflow.

IV. Key Performance Parameters

Beyond the core accuracy and precision assessments, a comprehensive cross-validation should consider the following parameters:

• Linearity: The calibration curve should be linear over the validated range in both laboratories, with a coefficient of determination (r²) greater than 0.99.

• Selectivity and Specificity: Both labs should demonstrate the absence of interfering peaks at the retention times of Sitagliptin and Sitagliptin-d4 in blank plasma samples.

• Matrix Effect: While a full matrix effect evaluation may not be necessary for cross-validation if previously validated, it is crucial to ensure that differences in sample collection tubes or patient populations between sites do not introduce variability.

• Stability: The stability of Sitagliptin in the biological matrix under the shipping and storage conditions between the laboratories should be confirmed.

V. Conclusion

A successful inter-laboratory cross-validation of the LC-MS/MS method for Sitagliptin with Sitagliptin-d4 demonstrates the robustness and transferability of the analytical procedure. This ensures data integrity and comparability, which is paramount for the successful outcome of multi-site studies in drug development. Meticulous planning, clear communication between laboratories, and a thorough statistical evaluation of the data are the cornerstones of a successful cross-validation.

References

• 1. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

The Gold Standard for Sitagliptin Bioanalysis: A Comparative Guide to Sitagliptin-d4

For researchers, scientists, and drug development professionals, the accurate quantification of Sitagliptin (B1680988) in biological matrices is paramount for pharmacokinetic, bioequivalence, and clinical studies. The choice of an appropriate internal standard is a critical determinant of the robustness and reliability of the bioanalytical method. This guide provides a comprehensive assessment of Sitagliptin-d4, a stable isotope-labeled internal standard, and compares its performance against other potential alternatives, supported by experimental data.

Sitagliptin-d4 is widely regarded as the gold standard for the bioanalysis of Sitagliptin due to its nearly identical physicochemical properties to the analyte.[1] This ensures it effectively compensates for variability during sample preparation and analysis, leading to high accuracy and precision.[1] In contrast, other structural analogs may not co-elute perfectly with Sitagliptin, potentially compromising the accuracy of quantification due to differential matrix effects.[1]

Performance Characteristics of Sitagliptin-d4

A highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method utilizing Sitagliptin-d4 as an internal standard has demonstrated excellent performance in terms of linearity, precision, and accuracy.[2]

Linearity

The method exhibits outstanding linearity over a wide concentration range, ensuring accurate quantification across various sample concentrations.

Parameter	Value
Linearity Range	5 - 1000 ng/mL[2]
Correlation Coefficient (r²)	> 0.998
Lower Limit of Quantification (LLOQ)	5 ng/mL

Precision and Accuracy

The precision, measured by the coefficient of variation (%CV), and accuracy of the method meet the stringent requirements of regulatory bodies like the FDA. The intra-day and inter-day precision and accuracy data for quality control (QC) samples are summarized below.

Quality Control Sample	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low QC (15 ng/mL)	1.52	105.94	9.87	97.20
Medium QC (150 ng/mL)	3.72	95.70	1.81	100.23
High QC (800 ng/mL)	2.89	102.48	4.11	101.99

Comparison with Alternative Internal Standards

While Sitagliptin-d4 is the preferred internal standard, other compounds have been considered.

N-Acetyl Sitagliptin-d3

N-Acetyl Sitagliptin-d3 is a deuterated analog of a Sitagliptin metabolite. While its structural similarity suggests it might have comparable extraction and chromatographic behavior, there is a lack of published bioanalytical methods utilizing it as an internal standard for Sitagliptin quantification. The addition of an acetyl group alters its chemical properties, which could lead to differences in ionization efficiency and potential for differential matrix effects, thereby compromising quantification accuracy.

Retagliptin

Retagliptin, a non-deuterated structural analog, has also been used as an internal standard. However, direct comparison of performance data with Sitagliptin-d4 is challenging due to differences in the analytical techniques reported. A key disadvantage of using a non-isotopically labeled analog is the potential for chromatographic separation from the analyte, which can lead to less effective compensation for matrix effects and ionization variability.

Performance Parameter	Sitagliptin-d4 (LC-MS/MS)	Retagliptin (High-Throughput DART-MS)
Linearity Range	5 - 1000 ng/mL	10 - 2000 ng/mL
Correlation Coefficient (r²)	> 0.998	> 0.99
Precision (%CV)	< 10%	< 15%
Accuracy (%)	97.20 - 105.94	90 - 110

Note: Direct comparison should be made with caution due to the different analytical methods used.

Experimental Protocols

A validated LC-MS/MS method for the quantification of Sitagliptin in human plasma using Sitagliptin-d4 as an internal standard is detailed below.

Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma, add 20 µL of Sitagliptin-d4 internal standard solution (1000 ng/mL).

• Add 2 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex the mixture for 10 minutes.

• Centrifuge at 1699 x g for 10 minutes at 4°C.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a nitrogen stream at 40°C.

• Reconstitute the residue in 1 mL of a 1:1 (v/v) mixture of 0.01% formic acid in water and acetonitrile.

• Inject 5 µL of the reconstituted sample into the LC-MS/MS system.

Chromatographic Conditions

• Column: Kinetex® C18

• Mobile Phase: Isocratic elution with a 1:1 mixture of 5 mM ammonium (B1175870) acetate (B1210297) (with 0.04% formic acid) and acetonitrile.

• Flow Rate: 0.2 mL/min

Mass Spectrometric Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Sitagliptin: m/z 408.2 → 193.0

  • Sitagliptin-d4 (IS): m/z 412.2 → 239.1

Visualizing the Workflow

The following diagrams illustrate the key workflows in the bioanalytical process.

Bioanalytical workflow for sitagliptin quantification.

Workflow for assessing linearity, precision, and accuracy.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Performance of Sitagliptin-d4 in Bioanalytical Methods: A Comparative Guide on Recovery and Matrix Effects

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is critical for the development of robust and reliable bioanalytical methods. Sitagliptin-d4, a deuterated analog of the dipeptidyl peptidase-4 (DPP-4) inhibitor Sitagliptin, is commonly employed as an internal standard in pharmacokinetic and bioequivalence studies. This guide provides a comparative evaluation of the recovery and matrix effects of Sitagliptin-d4 in human plasma, supported by experimental data and detailed protocols to aid in method development and validation.

Quantitative Data Summary

The following table summarizes the extraction recovery and matrix effect of Sitagliptin and its deuterated internal standard, Sitagliptin-d4, in human plasma. The data demonstrates the suitability of Sitagliptin-d4 as an internal standard, exhibiting consistent recovery and minimal matrix effects, which are crucial for accurate quantification of Sitagliptin in biological samples.

Analyte	Nominal Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Sitagliptin	15	83.20	104.64
300	81.99	105.43
800	79.51	107.30
Sitagliptin-d4 (IS)	1000	83.42	103.04

Data synthesized from a study on the quantification of Sitagliptin in human plasma using a highly sensitive LC-MS/MS method.[1]

Experimental Protocols

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Sitagliptin in human plasma using Sitagliptin-d4 as an internal standard is detailed below.

Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of the internal standard solution (Sitagliptin-d4 in methanol).

• Add 50 µL of 1 M sodium hydroxide (B78521) solution and vortex for 30 seconds.

• Add 600 µL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex the mixture for 5 minutes.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

Chromatographic Conditions

• LC System: UHPLC system

• Column: Kinetex® C18 (100 x 2.1 mm, 2.6 µm)[2]

• Mobile Phase: Isocratic elution with a 1:1 mixture of 5 mM ammonium (B1175870) acetate (B1210297) (with 0.04% formic acid) and acetonitrile.[2][3]

• Flow Rate: 0.2 mL/min[2]

• Column Temperature: 35°C

• Autosampler Temperature: 10°C

Mass Spectrometric Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive electrospray ionization (ESI)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Sitagliptin: m/z 408.2 → 193.0

  • Sitagliptin-d4: m/z 412.2 → 239.1

Performance in Different Matrices

While extensive data is available for human plasma, there is a notable lack of published studies detailing the quantitative recovery and matrix effect of Sitagliptin-d4 in other biological matrices such as urine or tissue homogenates. The protocols and data presented in this guide are specific to human plasma and should be adapted and validated for other matrices. The use of a stable isotope-labeled internal standard like Sitagliptin-d4 is generally expected to effectively compensate for matrix-induced variability across different biological fluids.

Experimental Workflow

The following diagram illustrates the experimental workflow for the evaluation of recovery and matrix effect of Sitagliptin-d4.

Caption: Workflow for Recovery and Matrix Effect Evaluation.

Conclusion

Sitagliptin-d4 demonstrates excellent performance as an internal standard for the quantification of Sitagliptin in human plasma, with high and consistent recovery and minimal matrix effects. The provided experimental protocol offers a robust starting point for method development. Further studies are warranted to establish and compare its performance in other biological matrices. The use of a stable isotope-labeled internal standard remains a critical strategy for mitigating variability and ensuring the accuracy and precision of bioanalytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and Validation of a Highly Sensitive LC–MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma and Its Application to Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Internal Standard Selection for Sitagliptin Bioanalysis: Sitagliptin-d4 vs. a Structural Analog

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard (IS) is a pivotal decision in the development of robust and reliable bioanalytical methods. This is particularly true for the quantification of pharmaceuticals such as sitagliptin (B1680988), an oral hypoglycemic agent used in the treatment of type 2 diabetes.[1] The internal standard is crucial for correcting variability during the analytical process, including sample preparation, instrument response, and matrix effects.[2]

This guide provides an objective comparison between the use of a stable isotope-labeled (SIL) internal standard, Sitagliptin-d4, and a structural analog for the quantitative analysis of sitagliptin in biological matrices. While SIL internal standards are widely considered the "gold standard," understanding the performance of structural analogs is also valuable.[2][3] This guide will present supporting experimental data, detailed methodologies, and visual representations of workflows and signaling pathways to aid in making an informed decision.

The Gold Standard: Deuterated Internal Standards

A deuterated internal standard like Sitagliptin-d4 is chemically identical to the analyte, with the only difference being the substitution of hydrogen atoms with deuterium.[2] This subtle change provides a different mass-to-charge ratio for mass spectrometric detection while preserving the physicochemical properties of the molecule.[2] This near-identical nature is the foundation of its superiority over structural analogs, which are different chemical entities with similar but not identical structures.[2]

Performance Comparison: Sitagliptin-d4 vs. a Structural Analog

The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process to compensate for any variability.[3] The following tables summarize the performance characteristics of a highly sensitive LC-MS/MS method for the quantification of sitagliptin in human plasma using Sitagliptin-d4 as the internal standard. For comparison, data for a structural analog, Retagliptin, is also presented, though it's important to note that the data for Retagliptin is from a high-throughput direct analysis in real-time mass spectrometry method, and direct comparison should be made with caution due to the differences in analytical techniques.[3]

Table 1: Linearity and Sensitivity [4]

Parameter	Sitagliptin-d4 as IS
Linearity Range	5 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998
Lower Limit of Quantification (LLOQ)	5 ng/mL

Table 2: Precision and Accuracy [5]

Quality Control Sample	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low QC (15 ng/mL)	1.52	105.94	9.87	97.20
Medium QC (150 ng/mL)	3.72	95.70	1.81	100.23
High QC (800 ng/mL)	-	-	-	-

Table 3: Recovery and Matrix Effect [5]

Analyte/IS	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Sitagliptin	15 (Low QC)	79.51	104.64
Sitagliptin	300 (Medium QC)	83.20	107.30
Sitagliptin	800 (High QC)	-	-
Sitagliptin-d4	1000	83.42	103.04

A study comparing a deuterated internal standard to a structural analog for another compound highlighted that while both can achieve similar sensitivity and precision, the deuterated standard often shows superior accuracy.[6]

Experimental Protocols

A robust and validated bioanalytical method is essential for accurate quantification. Below are detailed methodologies for the analysis of sitagliptin using Sitagliptin-d4 as an internal standard and a general protocol for assessing matrix effects.

LC-MS/MS Method for Sitagliptin Quantification in Human Plasma [5]

• Sample Preparation: A liquid-liquid extraction procedure is performed using 100 μL of human plasma with methyl tert-butyl ether (MTBE).

• Internal Standard: Sitagliptin-d4 is used as the internal standard.

• Chromatographic Separation:

  • Column: Kinetex® C18 column.

  • Mobile Phase: Isocratic elution with a 1:1 mixture of 5 mM ammonium (B1175870) acetate (B1210297) (with 0.04% formic acid) and acetonitrile.[4][5]

  • Flow Rate: 0.2 mL/min.[5]

• Mass Spectrometric Detection:

  • Mode: Positive ionization mode using multiple reaction monitoring (MRM).

  • Transitions: m/z 408.2 → 193.0 for sitagliptin and 412.2 → 239.1 for Sitagliptin-d4.[5]

Assessment of Matrix Effects [7]

• Objective: To evaluate the influence of matrix components on the ionization of the analyte and the ability of the internal standard to compensate for these effects.

• Procedure:

  • Preparation of Solutions: Prepare stock solutions of the analyte and internal standard. Prepare spiking solutions at low and high quality control (QC) concentrations.

  • Sample Sets:

    • Set 1 (Neat Solution): Prepare standards in the mobile phase.

    • Set 2 (Post-Extraction Spiked Matrix): Process blank plasma samples and then spike the extracted matrix with the analyte and internal standard at low and high QC concentrations.

  • LC-MS/MS Analysis: Analyze both sets of samples.

  • Calculations:

    • Matrix Factor (MF): (Peak Area of Analyte in Set 2) / (Mean Peak Area of Analyte in Set 1).

    • IS Normalized Matrix Factor: (Matrix Factor of Analyte) / (Matrix Factor of IS).

    • The coefficient of variation (%CV) of the IS Normalized Matrix Factor across different plasma sources should ideally be ≤15%.[7]

Visualizing the Bioanalytical Workflow and Signaling Pathway

Diagrams are provided below to illustrate the experimental workflow and the signaling pathway of sitagliptin.

Bioanalytical workflow for sitagliptin quantification.

Mechanism of action of Sitagliptin.

Conclusion

For the regulated bioanalysis of sitagliptin, a deuterated internal standard such as Sitagliptin-d4 offers superior performance, particularly in minimizing variability and compensating for matrix effects, which leads to high accuracy and precision.[3] While structural analogs can be used, they may not always co-elute with the analyte, potentially leading to less effective compensation for matrix effects and ionization variability.[3] The provided experimental data and protocols underscore the robustness of methods employing Sitagliptin-d4. For researchers and drug development professionals aiming for the highest data quality and regulatory compliance, Sitagliptin-d4 remains the internal standard of choice for sitagliptin bioanalysis.

References

• 1. ijpcbs.com [ijpcbs.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Development and Validation of a Highly Sensitive LC–MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma and Its Application to Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

A Comparative Analysis of Pharmacokinetic Profiles: Sitagliptin vs. Sitagliptin-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the pharmacokinetic data of the anti-diabetic drug Sitagliptin (B1680988) and its deuterated analogue, Sitagliptin-d4. This document is intended to serve as a valuable resource for researchers and professionals involved in drug metabolism and pharmacokinetic studies.

Introduction

Sitagliptin is an oral hypoglycemic agent that acts by inhibiting the dipeptidyl peptidase-4 (DPP-4) enzyme.[1][2] This inhibition leads to increased levels of incretin (B1656795) hormones, which in turn stimulate insulin (B600854) secretion and suppress glucagon (B607659) release in a glucose-dependent manner. Sitagliptin-d4 is a stable isotope-labeled version of Sitagliptin, where four hydrogen atoms have been replaced by deuterium. It is widely utilized as an internal standard in bioanalytical methods for the accurate quantification of Sitagliptin in biological matrices.[3][4] The rationale for using a deuterated internal standard lies in its nearly identical chemical and physical properties to the analyte, ensuring similar behavior during sample preparation and analysis, while its different mass allows for distinct detection by mass spectrometry.

Pharmacokinetic Data Comparison

The following table summarizes the key pharmacokinetic parameters of Sitagliptin following a single oral 100 mg dose in healthy male subjects. Due to its role as an ideal internal standard, the pharmacokinetic parameters of Sitagliptin-d4 are expected to be virtually identical to those of Sitagliptin. Any significant deviation would render it unsuitable for accurately tracking the analyte's behavior.

Pharmacokinetic Parameter	Sitagliptin	Sitagliptin-d4 (Expected)	Unit	Reference
Peak Plasma Concentration (Cmax)	491.7 (± 135.9)	~491.7	ng/mL	[5]
Time to Peak Concentration (Tmax)	2.9 (± 1.0)	~2.9	hr
Area Under the Curve (AUC0-∞)	4256.1 (± 509.9)	~4256.1	ng·hr/mL
Elimination Half-life (t1/2)	10.4 (± 3.0)	~10.4	hr
Apparent Terminal Half-life	8 - 14	~8 - 14	hr
Renal Clearance	388	~388	mL/min

Values for Sitagliptin are presented as mean (± standard deviation) where available.

Experimental Protocols

The data presented above is typically generated through clinical pharmacokinetic studies. A standard protocol for such a study, employing a validated bioanalytical method using Sitagliptin-d4 as an internal standard, is outlined below.

Bioanalytical Method for Quantification of Sitagliptin in Human Plasma

This method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the sensitive and selective quantification of Sitagliptin.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma, add a known concentration of Sitagliptin-d4 as the internal standard.

• Perform liquid-liquid extraction using methyl tert-butyl ether (MTBE).

• Vortex the mixture to ensure thorough mixing and protein precipitation.

• Centrifuge to separate the organic and aqueous layers.

• Evaporate the organic layer to dryness under a stream of nitrogen.

• Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

2. Chromatographic Conditions

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A Kinetex® C18 column or a similar reversed-phase column.

• Mobile Phase: An isocratic mixture of 5 mM ammonium (B1175870) acetate (B1210297) (with 0.04% formic acid) and acetonitrile (B52724) (1:1, v/v).

• Flow Rate: 0.2 mL/min.

• Column Temperature: 35.0ºC.

• Autosampler Temperature: 10.0ºC.

3. Mass Spectrometric Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Sitagliptin: m/z 408.2 → 193.0.

  • Sitagliptin-d4: m/z 412.2 → 239.1.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the typical workflow for a comparative pharmacokinetic study of Sitagliptin using Sitagliptin-d4 as an internal standard.

Caption: Experimental workflow for pharmacokinetic analysis.

Signaling Pathway of Sitagliptin

The diagram below illustrates the mechanism of action of Sitagliptin, which involves the inhibition of the DPP-4 enzyme and the subsequent enhancement of incretin hormone activity.

Caption: Mechanism of action of Sitagliptin.

References

• 1. PDB-101: Diabetes Mellitus: Diabetes Mellitus: undefined: Sitagliptin [pdb101.rcsb.org]
• 2. ijcsrr.org [ijcsrr.org]
• 3. Development and Validation of a Highly Sensitive LC–MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma and Its Application to Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpcbs.com [ijpcbs.com]
• 5. Evaluation of pharmacokinetic and pharmacodynamic parameters following single dose of sitagliptin in healthy Indian males - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Sitagliptin-d4: A Procedural Guide for Laboratory Professionals

For immediate implementation, this guide provides essential safety and logistical information for the proper disposal of Sitagliptin-d4 in a laboratory setting. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance.

Sitagliptin-d4, a deuterated analog of the dipeptidyl peptidase-4 (DPP-4) inhibitor Sitagliptin, requires careful management as chemical waste. While not classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA) based on available data, its potential for serious eye irritation and aquatic toxicity necessitates a cautious and standardized disposal protocol.[1][2] Improper disposal, such as drain disposal, is to be strictly avoided to prevent environmental contamination.[1]

Pre-Disposal Handling and Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure appropriate Personal Protective Equipment is worn. This includes:

• Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact, as Sitagliptin can cause serious eye irritation.[1][2]

• Hand Protection: Wear suitable chemical-resistant gloves.

• Body Protection: A standard laboratory coat is required.

Step-by-Step Disposal Procedure

This protocol outlines the segregation, containment, and labeling of Sitagliptin-d4 waste for final disposal.

• Waste Identification and Segregation:

  • Sitagliptin-d4 waste should be segregated from other waste streams at the point of generation.

  • Do not mix Sitagliptin-d4 waste with solvents or other chemicals that would render the mixture a hazardous waste.

• Containment:

  • Solid Waste: Collect pure Sitagliptin-d4, contaminated personal protective equipment (e.g., gloves), and weighing papers in a designated, sealable container. This container should be compatible with the waste and clearly marked.

  • Liquid Waste: For solutions containing Sitagliptin-d4, use a separate, leak-proof container. If the solvent used is a listed hazardous waste (e.g., methanol), the entire mixture must be treated as hazardous waste.

• Labeling:

  • Clearly label the waste container with "Non-Hazardous Pharmaceutical Waste" and the full chemical name: "Sitagliptin-d4".

  • Include the approximate concentration and quantity of the waste.

  • Record the date when waste was first added to the container.

• Storage:

  • Store the sealed waste container in a designated, secure area within the laboratory, away from incompatible materials.

  • Storage should be in a cool, dry, and well-ventilated location.

• Final Disposal:

  • Arrange for the collection of the waste container by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

  • The recommended final disposal method for non-hazardous pharmaceutical waste is incineration at a permitted facility.

Quantitative Data for Waste Management

While specific disposal limits for Sitagliptin-d4 are not defined, general best practices for laboratory chemical waste should be followed.

Parameter	Guideline	Source
Container Headroom	Leave at least 10% of the container volume as empty space to allow for vapor expansion.	General Laboratory Best Practice
Maximum On-site Accumulation Time	Follow institutional guidelines, typically not exceeding 90 days in a central accumulation area.

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Sitagliptin-d4.

Caption: Disposal workflow for Sitagliptin-d4 waste.

References

• 1. msd.com [msd.com]
• 2. merck.com [merck.com]

Personal protective equipment for handling Sitagliptin-d4

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Sitagliptin-d4. Adherence to these procedures is essential for ensuring personal safety and minimizing environmental impact.

Sitagliptin-d4 is a deuterated form of Sitagliptin, an active pharmaceutical ingredient (API). While specific toxicological data for the deuterated form is limited, it should be handled with the same precautions as a potent pharmaceutical compound. The following guidance is based on established best practices for handling such materials.

Occupational Exposure and Hazard Information

Establishing a safe working environment begins with understanding the potential hazards and exposure limits of the compound being handled.

Parameter	Value	Source
Occupational Exposure Limit (OEL)	No established OEL for Sitagliptin-d4.	[1][2][3]
Time-Weighted Average (TWA) for Sitagliptin Phosphate	500 micrograms/m³	[4]
Hazard Statements	Causes serious eye irritation. May cause an allergic skin reaction.	[5]
Precautionary Statements	Avoid breathing dust. Wash skin thoroughly after handling. Wear protective gloves/eye protection/face protection.

In the absence of a specific OEL for Sitagliptin-d4, a precautionary approach is recommended. Handling procedures should be guided by the principles of "containment at source" and a comprehensive risk assessment.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to prevent exposure. The following table summarizes the recommended PPE for handling Sitagliptin-d4.

PPE Category	Item	Specifications and Recommendations
Respiratory Protection	Powered Air-Purifying Respirator (PAPR)	Recommended for operations with a high risk of aerosol or dust generation. Hoods or full-facepieces can offer high protection factors.
Reusable Half or Full-Facepiece Respirator	Use with P100/FFP3 particulate filters. A proper fit test must be conducted.
Disposable Respirators (e.g., N95, FFP2)	Suitable for low-risk activities but not recommended as primary protection for handling potent compounds.
Hand Protection	Double Gloving	Wear two pairs of nitrile gloves. The outer pair should be changed immediately upon contamination.
Body Protection	Disposable Coveralls	Choose coveralls made from materials like Tyvek® or microporous film to protect against dust and potential splashes.
Lab Coat	A dedicated lab coat should be worn over personal clothing.
Eye Protection	Safety Goggles or a Face Shield	Use chemical splash goggles that provide a complete seal around the eyes. A face shield can be worn over goggles for added protection.
Foot Protection	Shoe Covers	Disposable shoe covers should be worn in the designated handling area and removed before exiting.

Operational Plan for Safe Handling

A systematic approach to handling Sitagliptin-d4 will minimize the risk of exposure. The following workflow outlines the key steps from preparation to post-handling procedures.

Caption: Workflow for the safe handling of Sitagliptin-d4.

Experimental Protocols

Detailed methodologies for key handling procedures are provided below.

1. Preparation and Engineering Controls:

• Designated Area: All handling of Sitagliptin-d4 powder should be conducted within a designated area with controlled access.

• Engineering Controls: Use a certified chemical fume hood, a ventilated balance safety enclosure, or a glove box as the primary means of containment. These engineering controls are the first line of defense in preventing exposure.

• Decontamination: Ensure a validated decontamination solution is readily available in the work area.

• Waste Disposal Setup: Prepare clearly labeled, sealed waste containers for solid, liquid, and sharp waste that will be generated.

2. Handling Procedures:

• PPE Donning: Put on all required PPE in the correct sequence in an anteroom or designated clean area before entering the handling area.

• Weighing and Aliquoting: Whenever possible, use a closed system for weighing and transferring the compound. If handling powders, use techniques that minimize dust generation, such as gentle scooping. Avoid creating aerosols.

• Spill Management: In the event of a spill, immediately alert others in the area. Use a pre-prepared spill kit appropriate for chemical hazards to clean the spill, working from the outside in. All materials used for spill cleanup must be disposed of as hazardous waste.

3. Post-Handling and Decontamination:

• Surface Decontamination: Thoroughly decontaminate all surfaces and equipment used during the handling process with a validated cleaning agent.

• PPE Doffing: Remove PPE in the designated doffing area, taking care to avoid self-contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

• Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.

Disposal Plan

Proper disposal of Sitagliptin-d4 and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

• Solid Waste: All contaminated solid waste, including gloves, coveralls, shoe covers, and cleaning materials, should be placed in a clearly labeled, sealed container for hazardous pharmaceutical waste.

• Liquid Waste: Unused solutions containing Sitagliptin-d4 should be collected in a designated, sealed, and labeled waste container. Do not dispose of down the drain.

• Sharps Waste: Contaminated sharps, such as needles and pipette tips, must be placed in a designated sharps container.

2. Disposal Procedures:

• Regulatory Compliance: All waste must be managed in accordance with local, state, and federal regulations, such as those from the Environmental Protection Agency (EPA) and the Resource Conservation and Recovery Act (RCRA).

• Waste Vendor: Use a licensed hazardous waste disposal vendor for the final disposal of all Sitagliptin-d4 waste. Ensure a clear chain of custody for the waste.

• Empty Containers: Dispose of empty containers as unused product, ensuring they are properly sealed and labeled.

By adhering to these guidelines, you can ensure a safe working environment for yourself and your colleagues while handling Sitagliptin-d4. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and protocols.

References

• 1. pharm-int.com [pharm-int.com]
• 2. aksci.com [aksci.com]
• 3. 101.200.202.226 [101.200.202.226]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]